1-Undecanethiol

• CAS: 5332-52-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Undecanethiol: Properties, Safety, and Applications in Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanethiol is a long-chain alkanethiol that has garnered significant interest in various scientific and technological fields, particularly in the realms of nanotechnology, surface chemistry, and biomedicine. Its ability to form highly ordered self-assembled monolayers (SAMs) on noble metal surfaces, most notably gold, makes it a versatile molecule for tailoring surface properties with nanoscale precision. This technical guide provides a comprehensive overview of 1-Undecanethiol, including its chemical and physical properties, detailed safety information, and in-depth experimental protocols for its application in research and drug development.

Core Data Presentation

Chemical and Physical Properties

The fundamental properties of 1-Undecanethiol are summarized in the table below, providing a quick reference for researchers.

Property	Value	Reference
CAS Number	5332-52-5	[1][2]
Molecular Formula	C₁₁H₂₄S	[2][3]
Molecular Weight	188.37 g/mol	[1]
Appearance	Liquid with a characteristic unpleasant odor
Density	0.841 g/mL at 25 °C
Boiling Point	103-104 °C at 3 mmHg
Melting Point	-3 °C
Flash Point	104.4 °C (219.9 °F) - closed cup
Refractive Index (n20/D)	1.459
Solubility	Insoluble in water. Soluble in organic solvents like ethanol.

Safety Data Sheet (SDS) Summary

A comprehensive understanding of the safety and handling requirements for 1-Undecanethiol is crucial for laboratory personnel. The following table summarizes the key safety information.

SDS Section	Information	Reference
GHS Hazard Classification	Skin irritation (Category 2), Serious eye irritation (Category 2A), Specific target organ toxicity – single exposure (Category 3), Respiratory system
GHS Label Elements	Signal Word: Warning Hazard Statements: H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
First-Aid Measures	Inhalation: Move person into fresh air. Skin Contact: Wash off with soap and plenty of water. Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Ingestion: Do NOT induce vomiting. Rinse mouth with water.
Fire-Fighting Measures	Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Handling and Storage	Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact with skin and eyes. Store in a cool, dry place. Keep container tightly closed.
Personal Protective Equipment	Eye/Face Protection: Safety glasses with side-shields. Skin Protection: Handle with gloves. Respiratory Protection: Use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls.

Experimental Protocols

This section provides detailed methodologies for key experiments involving 1-Undecanethiol, focusing on the formation of self-assembled monolayers and their application in drug delivery and biosensing.

Preparation of 1-Undecanethiol Self-Assembled Monolayers (SAMs) on Gold Substrates

This protocol outlines the standard procedure for forming a high-quality 1-Undecanethiol SAM on a gold surface.

Materials:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 1-Undecanethiol

• Anhydrous ethanol (200 proof)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive.

• Deionized (DI) water

• Nitrogen gas source

• Glass beakers and petri dishes

• Tweezers

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 10-15 minutes to remove organic contaminants. Handle piranha solution with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrates thoroughly with DI water, followed by ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Preparation of Thiol Solution:

  • Prepare a 1 mM solution of 1-Undecanethiol in anhydrous ethanol. For example, dissolve 1.88 mg of 1-Undecanethiol in 10 mL of ethanol.

• SAM Formation:

  • Immerse the clean, dry gold substrates into the 1-Undecanethiol solution.

  • Allow the self-assembly process to occur for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

  • After the incubation period, remove the substrates from the thiol solution.

• Rinsing and Drying:

  • Rinse the substrates thoroughly with copious amounts of ethanol to remove non-chemisorbed thiol molecules.

  • Dry the SAM-coated substrates under a gentle stream of nitrogen gas.

  • Store the functionalized substrates in a clean, dry environment.

Functionalization of Gold Nanoparticles with 1-Undecanethiol for Drug Delivery

This protocol describes the surface modification of gold nanoparticles (AuNPs) with 1-Undecanethiol, a crucial step for their use as drug delivery vehicles.

Materials:

• Citrate-capped gold nanoparticles (AuNPs) solution

• 1-Undecanethiol

• Methanol

• Centrifuge

Procedure:

• Preparation of Thiol Solution:

  • Prepare a solution of 1-Undecanethiol in methanol. The concentration will depend on the desired surface coverage and the concentration of the AuNP solution.

• Ligand Exchange Reaction:

  • Add the 1-Undecanethiol solution to the citrate-capped AuNP solution while stirring. The thiol groups will displace the citrate ions on the surface of the AuNPs.

  • Allow the reaction to proceed for several hours (e.g., 12-24 hours) at room temperature with gentle stirring to ensure complete ligand exchange.

• Purification of Functionalized AuNPs:

  • Centrifuge the solution to pellet the 1-Undecanethiol-functionalized AuNPs. The centrifugation speed and time will depend on the size of the nanoparticles.

  • Remove the supernatant, which contains the displaced citrate ions and excess thiol.

  • Resuspend the nanoparticle pellet in a fresh solvent (e.g., ethanol or a buffer suitable for the intended drug).

  • Repeat the centrifugation and resuspension steps at least two more times to ensure the removal of all impurities.

• Drug Loading (Example with Methotrexate):

  • Prepare a stock solution of the drug (e.g., methotrexate) in a suitable buffer (e.g., 0.1 M HEPES).

  • Add the drug solution to the purified 1-Undecanethiol-functionalized AuNPs under stirring.

  • Allow the mixture to react in the dark at room temperature for a specified period (e.g., 2 hours) to facilitate drug loading onto the nanoparticle surface.

  • The drug-loaded nanoparticles can then be purified using methods like dialysis or centrifugation to remove any unloaded drug.

Assessing Protein Adsorption on 1-Undecanethiol SAMs

This protocol provides a general method to quantitatively assess the adsorption of proteins onto a 1-Undecanethiol-functionalized surface using a solution depletion technique.

Materials:

• 1-Undecanethiol SAM-coated substrates

• Protein of interest (e.g., Bovine Serum Albumin - BSA)

• Phosphate-buffered saline (PBS)

• UV-Vis Spectrophotometer

Procedure:

• Prepare Protein Solution:

  • Prepare a stock solution of the protein in PBS at a known concentration (e.g., 1 mg/mL).

• Protein Adsorption:

  • Immerse the 1-Undecanethiol SAM-coated substrates in the protein solution.

  • Incubate for a specific period (e.g., 1 hour) at a controlled temperature (e.g., 37 °C) to allow for protein adsorption.

• Measure Final Protein Concentration:

  • After the incubation period, carefully remove the substrates from the protein solution.

  • Measure the absorbance of the remaining protein solution using a UV-Vis spectrophotometer at the characteristic wavelength for the protein (e.g., 280 nm for BSA).

• Calculate Adsorbed Protein:

  • Using a pre-established calibration curve for the protein, determine the final concentration of the protein in the solution.

  • The amount of adsorbed protein can be calculated by subtracting the final protein amount from the initial protein amount in the solution. The surface density of the adsorbed protein can then be calculated by dividing the amount of adsorbed protein by the surface area of the substrate.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and concepts related to the application of 1-Undecanethiol.

Caption: Workflow for the preparation of 1-Undecanethiol self-assembled monolayers on a gold substrate.

Caption: Workflow for the functionalization of gold nanoparticles with 1-Undecanethiol and subsequent drug loading.

Caption: Conceptual diagram of targeted drug delivery using a 1-Undecanethiol functionalized nanoparticle.

References

• 1. benchchem.com [benchchem.com]
• 2. iris.uniroma1.it [iris.uniroma1.it]
• 3. Methods for Studying Protein Adsorption - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Van der Waals Forces in 1-Undecanethiol SAMs

An In-depth Technical Guide to Van der Waals Interactions in 1-Undecanethiol Monolayers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the critical role Van der Waals (VdW) interactions play in the structure, stability, and properties of 1-Undecanethiol self-assembled monolayers (SAMs). Understanding these forces is paramount for the rational design and application of SAMs in fields ranging from biosensing to drug delivery and nanotechnology.

Self-assembled monolayers of 1-Undecanethiol (C11H23SH) on noble metal surfaces, particularly gold, are highly ordered molecular films driven by the interplay of molecule-substrate and intermolecular interactions. While the sulfur headgroup's affinity for the gold substrate initiates the self-assembly process, the collective VdW interactions between the undecyl chains are the primary driving force for the high degree of structural order within the monolayer.

The key contributions of Van der Waals interactions include:

• Monolayer Stability: The attractive VdW forces between adjacent alkyl chains significantly contribute to the overall thermodynamic stability of the SAM. The adsorption energy of alkanethiol SAMs increases with longer alkyl chains due to these enhanced interchain interactions.[1]

• Structural Ordering and Packing Density: VdW interactions promote a close-packed, pseudo-crystalline arrangement of the alkyl chains. To maximize these interactions, the chains adopt a tilted orientation with respect to the surface normal, typically around 30 degrees for well-ordered alkanethiol SAMs.[2] This tilting allows for optimal interdigitation of the methylene groups, maximizing the attractive forces.

• Barrier Properties: The dense, well-ordered structure resulting from strong VdW interactions creates an effective barrier to ion penetration and electron transfer, a crucial property for applications in corrosion inhibition and biosensing.

Quantitative Data on 1-Undecanethiol and Alkanethiol SAMs

The following tables summarize key quantitative parameters for 1-Undecanethiol and related alkanethiol SAMs on gold. Data for other alkanethiols are included to provide context and illustrate trends, as specific data for 1-Undecanethiol is not always available.

Table 1: Structural and Physical Properties of Alkanethiol Monolayers

Parameter	1-Undecanethiol (C11)	Dodecanethiol (C12)	General Alkanethiols	Reference
Monolayer Thickness	~16-16.5 Å (under ultrasound)	~19.2 Å (theoretical, perpendicular)	Increases linearly with chain length (~1.5 Å per CH2)	[2]
Molecular Tilt Angle	~30-33° (from normal)	-	~30° for well-ordered SAMs	[2]
Water Contact Angle	~105° ± 2°	~111°	>100° for well-ordered, hydrophobic SAMs	[3]
Surface Coverage	-	9.7 x 10⁻¹⁰ mol/cm²	-

Table 2: Energetic Contributions in Alkanethiol SAMs

Parameter	Value	Notes	Reference
VdW Interaction per CH₂ group	~ -0.10 eV/CH₂	For standing-up (SU) configurations, representing chain-chain interactions.
S-Au Bond Strength	~45 kcal/mol	Represents the initial chemisorption energy.

Experimental Protocols for Characterizing 1-Undecanethiol SAMs

Accurate characterization of 1-Undecanethiol SAMs is crucial for understanding their properties. The following are detailed protocols for key experimental techniques.

Preparation of 1-Undecanethiol SAMs on Gold

• Substrate Preparation:

  • Use gold-coated silicon wafers or glass slides, often with a chromium or titanium adhesion layer.

  • Clean the gold substrate immediately before use. Common methods include rinsing with ethanol and ultrapure water, followed by UV/ozone treatment for 30 minutes to remove organic contaminants.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Undecanethiol in absolute ethanol.

  • Immerse the cleaned gold substrate into the thiol solution.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Post-Deposition Cleaning:

  • Remove the substrate from the thiol solution.

  • Rinse thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the substrate under a stream of high-purity nitrogen gas.

Contact Angle Goniometry

This technique measures the wettability of the SAM surface, providing information about its hydrophobicity and packing order.

• Instrument Setup:

  • Use a contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system.

  • Ensure the sample stage is level.

• Measurement Procedure:

  • Place the 1-Undecanethiol SAM-coated substrate on the stage.

  • Dispense a droplet of ultrapure water (typically 2-5 µL) onto the surface.

  • Capture an image of the droplet profile after it has equilibrated.

  • Use the accompanying software to measure the static contact angle at the three-phase contact line.

  • Perform measurements at multiple locations on the surface to assess uniformity.

Atomic Force Microscopy (AFM)

AFM provides nanoscale topographical information about the SAM, including surface roughness, domain structure, and the presence of defects.

• Instrument Setup:

  • Operate in tapping mode in air to minimize damage to the monolayer.

  • Use a silicon cantilever with a sharp tip.

• Imaging Parameters:

  • Scan Rate: 0.5 - 1.5 Hz.

  • Scan Size: Begin with larger scan areas (e.g., 1 µm x 1 µm) to assess overall quality, then decrease for high-resolution imaging.

• Procedure:

  • Mount the SAM-functionalized substrate on the AFM stage.

  • Engage the tip on the surface.

  • Optimize imaging parameters (setpoint, gains) to obtain a clear and stable image.

  • To measure monolayer thickness, a small area of the SAM can be intentionally removed by increasing the tip force, and the height difference between the bare gold and the monolayer can be measured.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides information about the elemental composition and chemical states of the SAM.

• Instrument Setup:

  • Use a monochromatic Al Kα X-ray source.

  • Maintain the analysis chamber under ultra-high vacuum (UHV) conditions.

• Data Acquisition:

  • Acquire survey scans to identify all elements present on the surface.

  • Acquire high-resolution spectra for the C 1s, S 2p, and Au 4f regions.

  • The binding energy of the S 2p peak (around 162 eV) confirms the formation of a gold-thiolate bond.

• Angle-Resolved XPS (ARXPS):

  • By varying the photoelectron take-off angle, the depth distribution of elements can be probed, confirming the layered structure of the SAM (gold substrate, sulfur, alkyl chain).

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and conceptual relationships.

Caption: Experimental workflow for the preparation and characterization of 1-Undecanethiol SAMs.

Caption: Interplay of forces governing the formation and structure of 1-Undecanethiol SAMs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effect of cavitation intensity control on self-assembling of alkanethiols on gold in room temperature ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Self-Assembly of 1-Undecanethiol on Au(111): A Comprehensive Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the self-assembly process of 1-undecanethiol (HS(CH₂)₁₀CH₃) on the Au(111) surface. This system is a cornerstone model in the study of self-assembled monolayers (SAMs), offering a rich landscape of molecular organization, phase transitions, and surface chemistry. Understanding the intricacies of this process is crucial for applications ranging from surface functionalization and corrosion inhibition to the development of advanced biosensors and platforms for drug discovery.

The Self-Assembly Pathway: From Physisorption to a Highly Ordered Monolayer

The formation of a 1-undecanethiol SAM on a Au(111) surface is a multi-stage process driven by the strong affinity of sulfur for gold and the intermolecular van der Waals interactions between the alkyl chains. The process is highly dependent on factors such as surface coverage, temperature, and the method of deposition (solution-phase or vapor-phase).[1][2][3]

Initially, at low surface coverages, the undecanethiol molecules physisorb onto the gold surface, existing as a two-dimensional lattice gas of mobile molecules.[1][4] As the surface concentration increases, the molecules begin to chemisorb dissociatively, with the cleavage of the S-H bond and the formation of a strong Au-S bond. This leads to a series of coverage-dependent structural phases.

The self-assembly process can be broadly categorized into the following key stages:

• Lying-Down Phase: At low to intermediate coverages, the alkyl chains of the undecanethiol molecules lie parallel to the Au(111) surface. This arrangement maximizes the interaction between the entire molecule and the substrate.

• Striped Phases: With increasing coverage, the molecules organize into various "striped" phases. In these phases, the molecules are still largely parallel to the surface but form ordered rows. The periodicity of these stripes can vary depending on the surface coverage.

• Standing-Up Phase: At near-saturation coverage, a phase transition occurs where the alkyl chains lift off the surface and adopt a more upright orientation. This "standing-up" phase is driven by the need to accommodate more molecules on the surface, maximizing the packing density through intermolecular van der Waals forces. In this configuration, the alkyl chains are tilted with respect to the surface normal.

• Final Crystalline Structure: The final, most stable, and densely packed structure is a c(4x2) superlattice built upon a (√3x√3)R30° lattice. This highly ordered monolayer exhibits long-range crystalline domains.

The following diagram illustrates the sequential nature of the self-assembly process as a function of increasing surface coverage.

Figure 1: Self-assembly pathway of 1-undecanethiol on Au(111).

Quantitative Structural Data

The various phases of 1-undecanethiol on Au(111) have been characterized by a range of surface-sensitive techniques, yielding precise quantitative data on their structure.

Phase	Surface Coverage (molecules/Au atom)	Molecular Tilt Angle (from surface normal)	Lattice Structure	Intermolecular Spacing (Å)
Striped Phases	Variable (e.g., 0.23 - 0.27 for ethylthiolate)	~90° (lying down)	(p x √3) type structures	Variable
Standing-Up (√3x√3)R30°	1/3	~30° - 32°	(√3x√3)R30°	~5.0
Final c(4x2) Superlattice	1/3	~30°	c(4x2) superlattice on (√3x√3)R30°	~5.0

Experimental Protocols

The elucidation of the self-assembly mechanism and the structural details of the resulting monolayers relies on a suite of high-resolution surface science techniques.

Scanning Tunneling Microscopy (STM)

STM is a powerful technique for visualizing the real-space structure of the SAMs with atomic or molecular resolution.

Sample Preparation:

• Substrate Preparation: Au(111) single crystals or thin films on mica are prepared by thermal evaporation in high vacuum, followed by annealing to produce large, atomically flat terraces.

• SAM Formation (Solution Deposition): The Au(111) substrate is immersed in a dilute solution (e.g., 1 µM to 1 mM in ethanol) of 1-undecanethiol for a controlled period, ranging from seconds to overnight, to achieve different surface coverages.

• Rinsing and Drying: After immersion, the sample is thoroughly rinsed with the pure solvent (e.g., ethanol) to remove non-chemisorbed molecules and then dried under a stream of inert gas (e.g., N₂).

STM Imaging:

• Environment: Imaging can be performed in ultra-high vacuum (UHV), in air, or in a liquid environment. UHV is preferred for achieving the highest resolution and avoiding contaminants.

• Tunneling Parameters: Typical imaging conditions involve a sample bias voltage between 300 and 550 mV and a tunneling current ranging from 0.10 to 0.40 nA. These parameters are adjusted to achieve stable and high-resolution images.

• Data Analysis: STM images provide direct visualization of the molecular packing, domain boundaries, and defects in the monolayer. High-resolution images can resolve the individual molecules and the c(4x2) superstructure.

The following diagram outlines a typical experimental workflow for STM analysis of 1-undecanethiol SAMs.

Figure 2: A typical workflow for STM experiments.

X-ray Photoelectron Spectroscopy (XPS)

XPS is used to determine the chemical composition of the surface and to probe the chemical state of the sulfur headgroup, confirming its binding to the gold surface.

Sample Preparation:

• SAMs are prepared on Au(111) substrates as described for STM analysis.

XPS Measurement:

• X-ray Source: A monochromatic Al Kα or similar X-ray source is used to irradiate the sample.

• Analysis: High-resolution spectra of the S 2p, C 1s, and Au 4f core levels are acquired.

• S 2p Spectrum: The S 2p spectrum is of particular interest. The binding energy of the S 2p₃/₂ peak for alkanethiolates on gold is typically observed around 162 eV. A peak at around 161 eV can indicate isolated sulfur atoms or sulfur in a different chemical environment, often observed at the initial stages of monolayer growth or after annealing. Unbound thiol or disulfide may show peaks at higher binding energies (163-164 eV).

Molecular Dynamics (MD) Simulations

MD simulations provide a theoretical framework to understand the dynamics of the self-assembly process and the structure of the final monolayer at an atomistic level.

Simulation Setup:

• Force Fields: An accurate all-atom force field is crucial, which is often developed from ab initio quantum chemical calculations to correctly describe the interactions between the alkanethiol molecules and the Au(111) surface.

• System: The simulation cell typically consists of a slab of Au(111) atoms and a number of 1-undecanethiol molecules corresponding to the desired surface coverage.

• Boundary Conditions: Periodic boundary conditions are applied in the dimensions parallel to the surface to simulate an extended monolayer.

Simulation Protocol:

• Energy Minimization: The initial configuration is subjected to energy minimization to relax any unfavorable atomic clashes.

• Equilibration: The system is then equilibrated at a specific temperature (e.g., 300 K) under constant volume (NVT) or constant pressure (NPT) ensembles.

• Production Run: After equilibration, a production run is performed to collect data on the system's properties over time.

Data Analysis:

• Structural Properties: Analysis of the simulation trajectories can provide information on the molecular tilt angle, monolayer thickness, and the radial distribution functions to characterize the ordering.

• Dynamical Properties: The mobility of the molecules on the surface can also be investigated.

The logical relationship between these key experimental and theoretical techniques in characterizing the SAM is depicted below.

Figure 3: Interrelation of key characterization techniques.

Conclusion

The self-assembly of 1-undecanethiol on Au(111) is a well-defined yet complex process involving multiple, coverage-dependent phase transitions, culminating in a highly ordered crystalline monolayer. A thorough understanding of this process, facilitated by a combination of advanced experimental techniques and theoretical simulations, is paramount for the rational design and fabrication of functional surfaces for a wide array of scientific and technological applications. This guide provides the foundational knowledge and methodologies for researchers to delve into the fascinating world of molecular self-assembly.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Solubility of 1-Undecanethiol in ethanol and other solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanethiol (C₁₁H₂₄S), a long-chain alkanethiol, is a pivotal compound in various scientific and industrial applications, including the formation of self-assembled monolayers (SAMs) on noble metal surfaces, which is crucial in nanotechnology, sensor development, and as an anti-corrosion agent. A thorough understanding of its solubility in different solvents is paramount for its effective application, formulation, and in designing experimental protocols. This technical guide provides a comprehensive overview of the solubility of 1-undecanethiol in ethanol and other common solvents, alongside a detailed experimental protocol for its quantitative determination.

Physicochemical Properties of 1-Undecanethiol

A foundational understanding of the physicochemical properties of 1-undecanethiol is essential for interpreting its solubility characteristics.

Property	Value	Reference
Molecular Formula	C₁₁H₂₄S	--INVALID-LINK--
Molecular Weight	188.38 g/mol	--INVALID-LINK--
Appearance	Colorless liquid with a characteristic unpleasant odor	--INVALID-LINK--
Density	0.841 g/mL at 25 °C	--INVALID-LINK--
Boiling Point	103-104 °C at 3 mmHg	--INVALID-LINK--
Melting Point	-3 °C	--INVALID-LINK--
Water Solubility	Insoluble	--INVALID-LINK--

Solubility of 1-Undecanethiol in Various Solvents

Table of Qualitative and Estimated Solubility of 1-Undecanethiol:

Solvent	Solvent Type	Expected Solubility	Rationale / Notes
Ethanol	Polar Protic	Soluble	The hydroxyl group of ethanol can interact with the thiol group, while its ethyl chain has favorable interactions with the undecyl chain of 1-undecanethiol. Homologous 1-dodecanethiol is reported to be soluble in ethanol.[1][2]
Methanol	Polar Protic	Soluble	Similar to ethanol, though the shorter alkyl chain of methanol might slightly reduce its solvating power for the long undecyl chain compared to ethanol. 1-Dodecanethiol is soluble in methanol.[1][2]
Acetone	Polar Aprotic	Soluble	The ketone group in acetone can engage in dipole-dipole interactions, and it is a good solvent for many organic compounds. 1-Dodecanethiol is soluble in acetone.[1]
Toluene	Nonpolar Aromatic	Soluble	The nonpolar nature of both toluene and the undecyl chain of 1-undecanethiol leads to favorable van der Waals interactions.
Hexane	Nonpolar Aliphatic	Soluble	As a nonpolar hydrocarbon, hexane is an excellent solvent for other nonpolar long-chain alkanes and their derivatives.
Diethyl Ether	Moderately Polar Aprotic	Soluble	The ether linkage provides some polarity, but the two ethyl groups make it a good solvent for nonpolar compounds. 1-Dodecanethiol is soluble in ether.
Ethyl Acetate	Moderately Polar Aprotic	Soluble	The ester group provides polarity, but the overall molecule is a good solvent for a wide range of organic compounds. 1-Dodecanethiol is soluble in ethyl acetate.
Water	Polar Protic	Insoluble	The highly polar nature of water and its extensive hydrogen-bonding network make it a poor solvent for the long, nonpolar alkyl chain of 1-undecanethiol.

Experimental Protocol for Determining the Thermodynamic Equilibrium Solubility

The following protocol details a reliable method for the quantitative determination of the thermodynamic equilibrium solubility of 1-undecanethiol in a given solvent. This method is based on the principle of saturating a solvent with the solute and then quantifying the concentration of the dissolved solute in the supernatant.

4.1. Materials and Equipment

• 1-Undecanethiol (high purity)

• Solvent of interest (e.g., ethanol, analytical grade)

• Glass vials with screw caps and PTFE septa

• Analytical balance

• Thermostatically controlled shaker or incubator

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable spectrophotometer

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.22 µm, PTFE)

4.2. Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 1-undecanethiol.

4.3. Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 1-undecanethiol to a glass vial. The excess is crucial to ensure that the solution reaches saturation.

  • Accurately add a known volume of the chosen solvent (e.g., 5.0 mL of ethanol) to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that thermodynamic equilibrium is reached. The equilibration time should be validated by taking measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration of the dissolved thiol no longer changes.

• Phase Separation:

  • After equilibration, remove the vial from the shaker and let it stand for a short period to allow for initial settling of the undissolved 1-undecanethiol.

  • Centrifuge the vial at a moderate speed (e.g., 3000 rpm for 15 minutes) to ensure complete separation of the excess liquid thiol from the saturated solution.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette, ensuring not to disturb the undissolved layer.

  • Immediately filter the aliquot through a 0.22 µm PTFE syringe filter into a clean vial. This step is critical to remove any remaining micro-droplets of undissolved thiol.

  • Accurately dilute the filtered sample with the pure solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of 1-undecanethiol in the same solvent with known concentrations.

  • Analyze the standard solutions and the diluted sample using a suitable analytical technique such as GC-FID.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area from GC-FID) versus the concentration of the standard solutions.

  • From the calibration curve, determine the concentration of 1-undecanethiol in the diluted sample.

• Calculation of Solubility:

  • Calculate the concentration of 1-undecanethiol in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

Conclusion

While precise quantitative solubility data for 1-undecanethiol is not extensively documented, its chemical structure strongly suggests good solubility in ethanol and other common organic solvents, with insolubility in water. For applications requiring exact solubility values, the detailed experimental protocol provided in this guide offers a robust methodology for their determination. This information is critical for researchers and professionals in drug development and materials science to effectively utilize 1-undecanethiol in their work.

References

• 1. 1-Dodecanethiol [chembk.com]
• 2. N-DODECANE-1-THIOL - Ataman Kimya [atamanchemicals.com]

An In-depth Technical Guide on the Vapor Pressure and Boiling Point of 1-Undecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of 1-Undecanethiol, with a specific focus on its vapor pressure and boiling point. The information contained herein is intended to support research, development, and quality control activities involving this compound.

Core Physicochemical Properties of 1-Undecanethiol

1-Undecanethiol, also known as undecyl mercaptan, is a long-chain alkanethiol with the chemical formula CH₃(CH₂)₁₀SH. It is a combustible liquid with a characteristic unpleasant odor.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Key Physicochemical Properties of 1-Undecanethiol

Property	Value	Source
Molecular Formula	C₁₁H₂₄S	[1]
Molecular Weight	188.37 g/mol	[2]
Melting Point	-3 °C	[1]
Density	0.841 g/mL at 25 °C
Refractive Index	n20/D 1.459
Flash Point	104.4 °C (219.9 °F) - closed cup
Solubility	Insoluble in water

Boiling Point of 1-Undecanethiol

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For 1-Undecanethiol, the boiling point has been reported at both atmospheric and reduced pressures.

Table 2: Boiling Point of 1-Undecanethiol at Various Pressures

Boiling Point	Pressure	Source
259.5 °C (495 °F)	760 mmHg
495 °F (~257.2 °C)	760 mmHg
103-104 °C	3 mmHg

Vapor Pressure of 1-Undecanethiol

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor state, and it increases with temperature. The available data for the vapor pressure of 1-Undecanethiol is a combination of predicted and extrapolated experimental values.

Table 3: Vapor Pressure of 1-Undecanethiol at Various Temperatures

Temperature	Vapor Pressure	Source
25 °C	0.0±0.5 mmHg (Predicted)
23 °C	1 Pa (extrapolated)
47 °C	10 Pa (extrapolated)
77 °C	100 Pa (extrapolated)
118 °C	1 kPa (extrapolated)
173.6 °C	10 kPa
256.8 °C	100 kPa

Experimental Protocols for Determination of Boiling Point and Vapor Pressure

Accurate determination of boiling point and vapor pressure is crucial for the safe handling, processing, and application of chemical compounds. Below are detailed methodologies for key experiments.

Boiling Point Determination

Several methods can be employed to determine the boiling point of a liquid, including the Thiele tube method, distillation, and reflux. The choice of method often depends on the quantity of the sample available.

Thiele Tube Method (for small sample volumes):

The Thiele tube method is a convenient technique for determining the boiling point of a small amount of liquid.

Experimental Workflow for Thiele Tube Boiling Point Determination

References

• 1. 1-Undecanethiol | C11H24S | CID 62570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalpoint.eu [chemicalpoint.eu]

Protocols & Analytical Methods

Application Notes and Protocols for the Formation of a Well-Ordered 1-Undecanethiol Self-Assembled Monolayer

Topic: Immersion Time for Forming a Well-Ordered 1-Undecanethiol Monolayer

Audience: Researchers, scientists, and drug development professionals.

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold are a cornerstone of surface functionalization in diverse fields, including biosensing, drug delivery, and molecular electronics. 1-Undecanethiol (CH₃(CH₂)₁₀SH), often abbreviated as 1-UDT, is a frequently used alkanethiol for creating well-defined and robust SAMs. The formation of a highly ordered, densely packed monolayer is critical for its performance and reproducibility. A key parameter governing the quality of the SAM is the immersion time of the gold substrate in the thiol solution. This document provides detailed application notes and protocols to guide researchers in achieving a well-ordered 1-UDT monolayer.

The formation of a 1-UDT SAM is generally understood to be a two-step process.[1][2] Initially, a rapid adsorption of thiol molecules occurs, achieving approximately 80-90% surface coverage within the first few seconds to minutes.[1] This is followed by a slower organization phase, where the alkyl chains rearrange and orient themselves to maximize van der Waals interactions, leading to a well-ordered, quasi-crystalline structure.[3][4] This ordering process can take several hours to complete.

Influence of Immersion Time on Monolayer Quality

The duration of immersion in the 1-UDT solution directly impacts the structural order of the resulting SAM. While initial adsorption is fast, longer immersion times are generally recommended to allow for the slow reorganization of the alkyl chains into a densely packed, all-trans configuration, which minimizes gauche defects.

Commonly, an immersion time of 18 to 48 hours in a 1 mM ethanolic solution of 1-UDT is employed to ensure the formation of a high-quality monolayer. Shorter immersion times may result in a less ordered film with a higher density of defects. For instance, decreasing the immersion time below 45 seconds for a similar long-chain alkanethiol has been shown to gradually increase disorder. Conversely, extending the immersion time beyond 48 hours does not typically lead to significant improvements in the properties of the SAM. Some studies have even investigated immersion times of up to 7 days, which may lead to a further reduction in defects.

The concentration of the thiol solution is another critical factor that is inversely related to the immersion time; lower concentrations necessitate longer immersion times to achieve a well-ordered monolayer.

Quantitative Data Summary

The following table summarizes the expected outcomes for the formation of a 1-UDT SAM on gold as a function of immersion time, based on typical results from various surface characterization techniques.

Immersion Time	Expected Monolayer Coverage	Expected Structural Order	Typical Characterization Observations
< 1 minute	~80-90%	Low (disordered, liquid-like phase)	STM may show mobile molecules or small, disordered domains.
1 - 60 minutes	> 90%	Intermediate (mixed phases, some ordering)	STM can reveal the coexistence of ordered domains and disordered regions.
12 - 24 hours	Near complete	High (well-ordered, quasi-crystalline)	Characterized by a (√3 × √3)R30° structure on Au(111).
> 24 hours	Complete	Very High (minimal defects)	Properties do not change significantly with further immersion.

Experimental Protocols

Materials and Reagents

• 1-Undecanethiol (1-UDT), ≥98% purity

• Absolute ethanol (200 proof)

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides with a titanium or chromium adhesion layer)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION REQUIRED

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen gas (high purity)

• Clean glass vials with caps

• Tweezers (non-magnetic, stainless steel)

• Sonicator

Protocol 1: Substrate Cleaning

A pristine gold surface is paramount for the formation of a high-quality SAM.

• Solvent Cleaning:

  • Place the gold substrates in a beaker containing ethanol.

  • Sonicate for 10-15 minutes.

  • Rinse thoroughly with DI water.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Piranha Etching (for robust cleaning, perform in a fume hood with appropriate personal protective equipment):

  • Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care.

  • Immerse the solvent-cleaned and dried substrates in freshly prepared Piranha solution for 5-10 minutes.

  • Carefully remove the substrates and rinse extensively with DI water.

  • Dry the substrates under a gentle stream of nitrogen gas.

  • Use the cleaned substrates immediately for SAM formation.

Protocol 2: Preparation of 1-UDT Solution

• Prepare a 1 mM solution of 1-UDT in absolute ethanol. For example, to prepare 10 mL of solution, add 22.5 µL of 1-UDT (density ≈ 0.841 g/mL, MW = 188.37 g/mol ) to 10 mL of absolute ethanol.

• Sonicate the solution for 5-10 minutes to ensure complete dissolution.

Protocol 3: Self-Assembled Monolayer Formation

• Place the freshly cleaned gold substrates in individual clean glass vials.

• Pour the 1 mM 1-UDT solution into each vial, ensuring the entire gold surface is submerged.

• To minimize oxidation, it is good practice to purge the vials with nitrogen gas before sealing.

• Seal the vials tightly and store them in a vibration-free environment at room temperature.

• Allow the self-assembly to proceed for the desired immersion time (typically 18-24 hours for a well-ordered monolayer).

Protocol 4: Post-Assembly Rinsing and Drying

• After the desired immersion time, carefully remove the substrates from the thiol solution using clean tweezers.

• Rinse the substrates thoroughly with copious amounts of absolute ethanol to remove any physisorbed molecules.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• The SAM-coated substrates are now ready for characterization or further functionalization.

Storage of SAM-Coated Substrates

For optimal results, use the freshly prepared SAMs immediately. If short-term storage is necessary, place the samples in a clean, dry environment, such as a desiccator or a container purged with nitrogen. Be aware that prolonged exposure to ambient conditions can lead to oxidation and degradation of the SAM.

Visualizations

Experimental Workflow for 1-UDT SAM Formation

Caption: Workflow for 1-UDT SAM formation.

Logical Relationship of Immersion Time and Monolayer Order

Caption: Immersion time vs. monolayer order.

References

• 1. lee.chem.uh.edu [lee.chem.uh.edu]
• 2. researchgate.net [researchgate.net]
• 3. if.tugraz.at [if.tugraz.at]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Functionalization of Nanoparticles with 1-Undecanethiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the functionalization of nanoparticles with 1-undecanethiol, a process that imparts a hydrophobic and stable self-assembled monolayer (SAM) on the nanoparticle surface. This surface modification is crucial for a variety of applications, including the development of advanced drug delivery systems and highly sensitive biosensors. The protocols outlined below are based on established methods for alkanethiol functionalization of gold nanoparticles and can be adapted for other types of nanoparticles.

Introduction

The functionalization of nanoparticles with specific ligands is a cornerstone of nanotechnology, enabling the precise control of their physicochemical properties for targeted applications. 1-Undecanethiol (HS(CH₂)₁₀CH₃) is a long-chain alkanethiol that forms a dense, well-ordered self-assembled monolayer on the surface of nanoparticles, particularly those made of noble metals like gold.[1][2] This functionalization is driven by the strong affinity between the sulfur headgroup of the thiol and the nanoparticle surface, resulting in a stable, covalent-like bond.[3]

The resulting hydrophobic surface can enhance the nanoparticle's stability in non-polar solvents and biological media, influence its interaction with cell membranes, and serve as a versatile platform for the subsequent attachment of other functional molecules.[4] These properties make 1-undecanethiol functionalized nanoparticles highly valuable in the fields of drug delivery, biomedical imaging, and diagnostics.[3]

Data Presentation: Characterization of Functionalized Nanoparticles

Successful functionalization with 1-undecanethiol leads to predictable changes in the physicochemical properties of the nanoparticles. The following tables summarize typical quantitative data obtained from the characterization of gold nanoparticles before and after functionalization.

Table 1: Physicochemical Properties of Gold Nanoparticles Before and After Functionalization with 1-Undecanethiol

Parameter	Citrate-Stabilized AuNPs (Pre-functionalization)	1-Undecanethiol Functionalized AuNPs (Post-functionalization)	Characterization Technique
Hydrodynamic Diameter	20-25 nm	25-35 nm	Dynamic Light Scattering (DLS)
Zeta Potential	-30 to -50 mV	-10 to -20 mV	Dynamic Light Scattering (DLS)
Surface Plasmon Resonance (λmax)	518-522 nm	523-528 nm	UV-Vis Spectroscopy
Core Diameter	~20 nm	~20 nm	Transmission Electron Microscopy (TEM)

Note: The values presented are typical and may vary depending on the initial nanoparticle size and the specific conditions of the functionalization reaction.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of gold nanoparticles and their subsequent functionalization with 1-undecanethiol.

Protocol 1: Synthesis of Citrate-Stabilized Gold Nanoparticles (Turkevich Method)

This protocol describes the synthesis of approximately 20 nm citrate-stabilized gold nanoparticles, which serve as the precursor for functionalization.

Materials:

• Tetrachloroauric(III) acid (HAuCl₄)

• Sodium citrate (Na₃C₆H₅O₇)

• Deionized (DI) water

Procedure:

• Prepare a 1 mM solution of HAuCl₄ in DI water.

• Prepare a 38.8 mM solution of sodium citrate in DI water.

• In a clean round-bottom flask, bring 50 mL of the 1 mM HAuCl₄ solution to a rolling boil with vigorous stirring.

• Rapidly inject 5 mL of the 38.8 mM sodium citrate solution into the boiling HAuCl₄ solution.

• Continue boiling and stirring for an additional 15 minutes. The solution will undergo a color change from pale yellow to deep red.

• Allow the solution to cool to room temperature. The resulting solution contains citrate-stabilized gold nanoparticles.

Protocol 2: Functionalization of Gold Nanoparticles with 1-Undecanethiol (Ligand Exchange)

This protocol details the surface modification of the citrate-stabilized AuNPs with 1-undecanethiol via a ligand exchange reaction.

Materials:

• Citrate-stabilized gold nanoparticle solution (from Protocol 1)

• 1-Undecanethiol

• Ethanol

• Centrifuge

Procedure:

• Preparation of Thiol Solution: Prepare a 10 mM solution of 1-undecanethiol in ethanol.

• Functionalization: To 10 mL of the citrate-stabilized AuNP solution, add 1 mL of the 10 mM 1-undecanethiol solution dropwise while stirring.

• Reaction: Allow the mixture to stir at room temperature for at least 12 hours to ensure complete ligand exchange.

• Purification: a. Centrifuge the solution at a speed sufficient to pellet the functionalized AuNPs (e.g., 10,000 x g for 30 minutes). The exact speed and time will depend on the nanoparticle size. b. Carefully remove the supernatant, which contains excess thiol and displaced citrate ions. c. Resuspend the nanoparticle pellet in fresh ethanol to wash away any remaining unbound thiol. d. Repeat the centrifugation and resuspension steps at least two more times.

• Final Product: After the final wash, resuspend the purified 1-undecanethiol functionalized AuNPs in a suitable solvent, such as ethanol or chloroform, for storage and further use.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and functionalization of gold nanoparticles with 1-undecanethiol.

Workflow for nanoparticle synthesis and functionalization.

Cellular Uptake of Functionalized Nanoparticles

While specific signaling pathways for 1-undecanethiol functionalized nanoparticles are not extensively detailed in the current literature, their hydrophobic surface suggests interaction with the cell membrane, likely leading to cellular uptake through endocytosis. The diagram below illustrates a generalized pathway for nanoparticle entry into a cell.

Generalized cellular uptake of functionalized nanoparticles.

Application in Biosensing

The self-assembled monolayer of 1-undecanethiol can serve as a stable and well-defined interface for the immobilization of biorecognition elements in a biosensor. The logical relationship for a generic biosensor is depicted below.

Logical relationship in a SAM-based biosensor.

Applications

• Drug Delivery: The hydrophobic nature of the 1-undecanethiol coating can facilitate the encapsulation of hydrophobic drugs and enhance the interaction of nanoparticles with cell membranes, potentially improving drug uptake. The stable monolayer also provides a platform for further functionalization with targeting ligands to direct the nanoparticles to specific cells or tissues.

• Biosensing: The well-ordered and stable self-assembled monolayer of 1-undecanethiol provides an ideal surface for the immobilization of biorecognition molecules such as antibodies, enzymes, or nucleic acids. This allows for the development of highly sensitive and specific biosensors for the detection of a wide range of analytes. The nanoparticle core can act as a signal transducer, for example, through surface plasmon resonance in gold nanoparticles.

Conclusion

The functionalization of nanoparticles with 1-undecanethiol is a robust and versatile method for tailoring their surface properties for advanced applications in drug delivery and biosensing. The protocols and data provided in these application notes serve as a valuable resource for researchers and professionals working in these fields. Further optimization of these methods will continue to expand the potential of these functionalized nanomaterials in medicine and diagnostics.

References

• 1. Self-assembled monolayers as a tunable platform for biosensor applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Control and stability of self-assembled monolayers under biosensing conditions - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application of 1-Undecanethiol for Corrosion Protection of Copper

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of copper is a significant concern in various industrial and technological applications, including electronics, heat exchangers, and historical artifacts. The formation of self-assembled monolayers (SAMs) on copper surfaces offers a promising strategy for corrosion inhibition. Alkanethiols, such as 1-undecanethiol, spontaneously form well-ordered, dense monolayers on copper, creating a physical barrier that impedes the interaction of the metal surface with corrosive agents. This document provides detailed application notes and experimental protocols for the use of 1-undecanethiol as a corrosion inhibitor for copper.

Principle of Corrosion Protection

1-Undecanethiol (C₁₁H₂₃SH) is a long-chain alkanethiol that chemisorbs onto a copper surface through the sulfur headgroup, forming a strong copper-thiolate (Cu-S) bond. The long alkyl chains (undecyl groups) then align and pack closely due to van der Waals interactions, creating a dense, hydrophobic, and non-polar barrier. This self-assembled monolayer (SAM) effectively isolates the copper substrate from the corrosive environment, preventing electrochemical reactions that lead to corrosion. The protective efficiency of alkanethiol SAMs is known to increase with the length of the alkyl chain, as longer chains lead to more ordered and impermeable films[1][2][3]. While specific quantitative data for 1-undecanethiol is limited in published literature, extensive data for the closely related 1-dodecanethiol (C12) demonstrates high inhibition efficiencies, often exceeding 98%[4]. Based on the established trend of increasing protection with chain length, 1-undecanethiol is expected to provide substantial corrosion resistance.

Quantitative Data on Corrosion Inhibition

Precise quantitative data for the corrosion inhibition of copper by 1-undecanethiol is not extensively available in peer-reviewed literature. However, data from its close analog, 1-dodecanethiol, provides a strong indication of the expected performance. The following table summarizes typical electrochemical parameters for bare copper and copper coated with a 1-dodecanethiol SAM in a corrosive medium (e.g., 0.2 M NaCl solution).

Sample	Corrosion Potential (Ecorr) vs. Ag/AgCl	Corrosion Current Density (icorr) (µA/cm²)	Polarization Resistance (Rp) (kΩ·cm²)	Inhibition Efficiency (IE %)
Bare Copper	-0.250 V	10.5	2.5	-
Copper + 1-Dodecanethiol SAM	-0.180 V	0.11	235	>98%

Note: Data is representative and compiled from typical values found in literature for 1-dodecanethiol on copper. Actual values may vary based on experimental conditions. The inhibition efficiency (IE) is calculated using the following formulas: IE(%) from potentiodynamic polarization = [(icorr_bare - icorr_inhibitor) / icorr_bare] x 100 IE(%) from EIS = [(Rp_inhibitor - Rp_bare) / Rp_inhibitor] x 100

Experimental Protocols

Protocol 1: Formation of 1-Undecanethiol Self-Assembled Monolayer (SAM) on Copper

This protocol describes the procedure for preparing a 1-undecanethiol SAM on a copper substrate.

Materials:

• Copper substrates (e.g., coupons, foils, or evaporated films)

• 1-Undecanethiol (≥98% purity)

• Absolute Ethanol (200 proof)

• Acetone (reagent grade)

• Deionized (DI) water

• Nitric acid (e.g., 2 M) or other suitable cleaning agent

• Nitrogen gas (high purity)

• Glass beakers and petri dishes

• Sonicator

• Tweezers

Procedure:

• Substrate Cleaning:

  • Mechanically polish the copper substrate to a mirror finish using appropriate polishing papers and cloths.

  • Degrease the substrate by sonicating in acetone for 10 minutes, followed by a thorough rinse with DI water.

  • To remove the native oxide layer, immerse the copper substrate in a 2 M nitric acid solution for 30-60 seconds, or until the surface appears bright and uniform.

  • Immediately rinse the substrate copiously with DI water and then with absolute ethanol.

  • Dry the cleaned substrate under a gentle stream of high-purity nitrogen gas.

• Preparation of 1-Undecanethiol Solution:

  • Prepare a 1-5 mM solution of 1-undecanethiol in absolute ethanol. For example, to make a 1 mM solution, dissolve approximately 21.6 µL of 1-undecanethiol (density ≈ 0.84 g/mL) in 100 mL of absolute ethanol.

  • It is recommended to prepare the solution fresh before use.

• Self-Assembly Process:

  • Immediately immerse the freshly cleaned and dried copper substrate into the 1-undecanethiol solution.

  • Ensure the entire surface of the copper is submerged.

  • Seal the container to minimize solvent evaporation and contamination.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Post-Assembly Rinsing and Drying:

  • After the immersion period, carefully remove the copper substrate from the thiol solution using clean tweezers.

  • Rinse the substrate thoroughly with absolute ethanol to remove any physisorbed thiol molecules.

  • Dry the SAM-coated copper substrate under a gentle stream of nitrogen gas.

  • Store the coated sample in a clean, dry, and inert environment (e.g., a desiccator or under nitrogen) until further characterization.

Protocol 2: Evaluation of Corrosion Protection using Potentiodynamic Polarization

This protocol outlines the procedure for assessing the corrosion inhibition performance of the 1-undecanethiol SAM using potentiodynamic polarization.

Materials and Equipment:

• Potentiostat with corresponding software

• Three-electrode electrochemical cell

• SAM-coated copper substrate (Working Electrode, WE)

• Platinum wire or mesh (Counter Electrode, CE)

• Saturated Calomel Electrode (SCE) or Ag/AgCl electrode (Reference Electrode, RE)

• Corrosive medium (e.g., 3.5% NaCl solution, aerated)

• Polishing materials for the bare copper control

Procedure:

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the SAM-coated copper sample as the working electrode. Define a specific surface area for exposure to the electrolyte (e.g., 1 cm²).

  • Place the reference electrode in close proximity to the working electrode via a Luggin capillary.

  • Position the counter electrode opposite to the working electrode.

  • Fill the cell with the corrosive solution.

• Open Circuit Potential (OCP) Measurement:

  • Allow the system to stabilize by monitoring the OCP for at least 30-60 minutes, or until a stable potential is reached (drift < 1 mV/min).

• Potentiodynamic Polarization Scan:

  • Set the potentiostat to perform a potentiodynamic polarization scan.

  • Typical scan parameters are from -250 mV to +250 mV versus the OCP at a scan rate of 1 mV/s.

  • Run the scan and record the resulting polarization curve (log(current density) vs. potential).

• Data Analysis:

  • From the polarization curve, determine the corrosion potential (Ecorr) and corrosion current density (icorr) using Tafel extrapolation.

  • Perform the same measurement on a bare, uncoated copper sample under identical conditions to obtain its icorr value.

  • Calculate the inhibition efficiency (IE%) using the formula provided in the data table section.

Protocol 3: Evaluation of Corrosion Protection using Electrochemical Impedance Spectroscopy (EIS)

This protocol describes the use of EIS to characterize the protective properties of the 1-undecanethiol SAM.

Materials and Equipment:

• Potentiostat with a frequency response analyzer and EIS software

• The same three-electrode cell setup as in Protocol 2

Procedure:

• Cell Setup and Stabilization:

  • Set up the electrochemical cell and allow the OCP to stabilize as described in Protocol 2.

• EIS Measurement:

  • Set the potentiostat to perform an EIS measurement at the stable OCP.

  • Apply a small amplitude AC voltage perturbation, typically 10 mV (peak-to-peak).

  • Scan a frequency range from 100 kHz down to 10 mHz.

• Data Analysis:

  • The EIS data is typically presented as Nyquist and Bode plots.

  • Model the impedance data using an appropriate equivalent electrical circuit. A simple Randles circuit can be used for bare copper, while a more complex circuit including a constant phase element (CPE) and film resistance/capacitance is often used for coated samples.

  • Extract the polarization resistance (Rp), which is the sum of the charge transfer resistance and any film resistance. For a Nyquist plot, Rp can be estimated from the diameter of the semicircle on the real axis.

  • Perform the same measurement on a bare copper sample to obtain its Rp value.

  • Calculate the inhibition efficiency (IE%) using the Rp values as described in the data table section.

Visualizations

Caption: Experimental workflow for copper protection using 1-undecanethiol.

Caption: Mechanism of 1-undecanethiol SAM for copper corrosion protection.

References

• 1. Alkanethiols as inhibitors for the atmospheric corrosion of copper induced by formic acid : Effect of chain length [diva-portal.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Electrochemical Applications of 1-Undecanethiol Modified Electrodes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Undecanethiol (1-UDT) in modifying electrode surfaces for a variety of electrochemical applications. The unique properties of 1-UDT self-assembled monolayers (SAMs) offer a robust and versatile platform for biosensing, corrosion inhibition, and advancing drug development research.

Introduction to 1-Undecanethiol Self-Assembled Monolayers

1-Undecanethiol (CH₃(CH₂)₁₀SH) is an alkanethiol that spontaneously forms highly ordered, densely packed monolayers on gold surfaces. This process, known as self-assembly, is driven by the strong affinity of the sulfur headgroup to the gold substrate. The resulting SAM acts as a molecularly thin, insulating layer that can be used to control the interfacial properties of the electrode. The long alkyl chain of 1-UDT contributes to the formation of a stable and robust barrier.

The versatility of 1-UDT modified electrodes stems from the ability to tailor the terminal methyl group or to create mixed monolayers with other functional thiols. This allows for the covalent attachment of biorecognition molecules, modulation of electron transfer kinetics, and enhancement of surface resistance to non-specific adsorption.

Application in Biosensors

1-UDT modified electrodes serve as a foundational platform for the development of sensitive and selective biosensors. The insulating nature of the 1-UDT SAM can be exploited to minimize background currents and passivate the electrode surface, while co-immobilized recognition elements provide specificity.

Electrochemical Detection of Dopamine

Principle: A mixed self-assembled monolayer of 1-UDT and a recognition element (or a thiol with a functional group for immobilization) is formed on a gold electrode. 1-UDT serves to passivate the surface and prevent fouling, while the recognition element selectively binds to dopamine. Gold nanoparticles (AuNPs) can be incorporated to enhance the electroactive surface area and improve electron transfer kinetics, leading to a more sensitive detection of dopamine's oxidation signal.

Experimental Protocol: Fabrication of a Dopamine Biosensor

This protocol describes the fabrication of a gold electrode modified with a mixed SAM and gold nanoparticles for the electrochemical detection of dopamine.

Materials:

• Gold working electrode

• 1-Undecanethiol (1-UDT)

• 11-Mercaptoundecanoic acid (MUA)

• Gold(III) chloride trihydrate (HAuCl₄)

• Sodium citrate

• Dopamine hydrochloride

• Ascorbic acid (AA) and Uric acid (UA) for interference studies

• Phosphate buffered saline (PBS), pH 7.4

• Ethanol, absolute

• Sulfuric acid (H₂SO₄), 0.5 M

• Potassium chloride (KCl)

• Potassium ferricyanide (K₃[Fe(CN)₆])

• Nitrogen gas

Procedure:

• Electrode Cleaning:

  • Polish the gold electrode with 0.3 and 0.05 µm alumina slurry on a polishing pad.

  • Sonnicate the electrode in ethanol and deionized water for 5 minutes each to remove residual alumina.

  • Perform electrochemical cleaning by cycling the potential in 0.5 M H₂SO₄ until a stable cyclic voltammogram characteristic of clean gold is obtained.[1]

  • Rinse thoroughly with deionized water and dry under a stream of nitrogen.

• Synthesis of Gold Nanoparticles (AuNPs) (optional, for signal enhancement):

  • A standard citrate reduction method can be used. Briefly, heat a solution of HAuCl₄ to boiling while stirring.

  • Rapidly add a solution of sodium citrate. The solution color will change, indicating the formation of AuNPs.

  • Continue boiling for 15 minutes, then allow to cool to room temperature.

• Formation of the Mixed SAM:

  • Prepare a 1 mM ethanolic solution containing a mixture of 1-UDT and MUA. A common molar ratio is 10:1 (MUA:1-UDT) to provide sufficient carboxylic acid groups for subsequent modifications while maintaining a well-ordered monolayer.[2][3]

  • Immerse the clean, dry gold electrode into the mixed thiol solution for 12-24 hours at room temperature to ensure the formation of a dense, well-ordered SAM.[4]

  • Rinse the electrode thoroughly with ethanol and deionized water to remove non-chemisorbed thiols and dry with nitrogen.

• Immobilization of Gold Nanoparticles (if applicable):

  • Immerse the mixed SAM-modified electrode in the prepared AuNP solution for a defined period (e.g., 1-2 hours) to allow for the electrostatic adsorption or covalent attachment of AuNPs to the terminal groups of the MUA.

  • Rinse gently with deionized water and dry.

• Electrochemical Characterization:

  • Perform Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) in a solution of 5 mM K₃[Fe(CN)₆] in 0.1 M KCl to characterize the blocking properties of the SAM at each modification step. A successful SAM formation will result in a significant increase in the charge transfer resistance (Rct) and a decrease in the double-layer capacitance (Cdl)[5].

• Dopamine Detection:

  • Immerse the modified electrode in a PBS solution (pH 7.4).

  • Perform Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV) to record the background signal.

  • Add known concentrations of dopamine to the solution and record the voltammetric response. The oxidation peak of dopamine should be observed around +0.2 V (vs. Ag/AgCl).

  • For selectivity studies, perform measurements in the presence of common interferents such as ascorbic acid and uric acid.

Quantitative Data: Dopamine Biosensor Performance

Parameter	Value	Reference
Linear Range	0.4 µM to 56 µM
Limit of Detection (LOD)	42 nM
Sensitivity	1.136 µA µM⁻¹ cm⁻²
Oxidation Potential	+0.18 V vs. Ag/AgCl

Workflow for Dopamine Biosensor Fabrication

Caption: Workflow for the fabrication and testing of a dopamine biosensor.

Electrochemical Immunoassay

Principle: 1-UDT is used in a mixed SAM with a carboxyl-terminated thiol (like 11-mercaptoundecanoic acid, MUA) to create a surface for antibody immobilization. The 1-UDT component helps to create a well-ordered monolayer and minimizes non-specific binding of proteins, while the MUA provides anchor points for covalently attaching antibodies via carbodiimide chemistry. The binding of the target antigen to the immobilized antibody can be detected electrochemically, often by measuring changes in impedance or by using an enzyme-labeled secondary antibody that produces an electrochemical signal.

Experimental Protocol: Fabrication of an Electrochemical Immunosensor

This protocol outlines the steps for creating an immunosensor for the detection of a target protein (antigen).

Materials:

• Gold electrode

• 1-Undecanethiol (1-UDT)

• 11-Mercaptoundecanoic acid (MUA)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Capture antibody (specific to the target antigen)

• Bovine Serum Albumin (BSA) or ethanolamine to block non-specific binding

• Target antigen

• Phosphate Buffered Saline (PBS), pH 7.4

• Ethanol, absolute

Procedure:

• Electrode Cleaning and SAM Formation:

  • Follow the same procedure as described in the dopamine biosensor protocol (Section 2.1, Steps 1 and 3) to prepare a mixed SAM of 1-UDT and MUA on the gold electrode.

• Activation of Carboxyl Groups:

  • Immerse the mixed SAM-modified electrode in a freshly prepared aqueous solution of 0.4 M EDC and 0.1 M NHS for 1 hour at room temperature to activate the terminal carboxyl groups of the MUA.

  • Rinse the electrode with deionized water.

• Antibody Immobilization:

  • Immediately immerse the activated electrode in a solution of the capture antibody (e.g., 10-100 µg/mL in PBS, pH 7.4) for 1-2 hours at room temperature or overnight at 4°C. This allows for the formation of amide bonds between the activated carboxyl groups and the amine groups of the antibody.

  • Rinse gently with PBS to remove unbound antibodies.

• Blocking of Non-Specific Binding Sites:

  • Immerse the electrode in a solution of 1% BSA in PBS or 1 M ethanolamine (pH 8.5) for 30-60 minutes to block any remaining active sites on the surface and prevent non-specific adsorption of other proteins.

  • Rinse with PBS. The immunosensor is now ready for use.

• Antigen Detection:

  • Incubate the immunosensor with solutions containing different concentrations of the target antigen for a specific time (e.g., 30-60 minutes).

  • Rinse with PBS to remove unbound antigen.

  • Perform electrochemical measurements (e.g., EIS or DPV if an enzyme-labeled secondary antibody is used) to quantify the antigen binding. In EIS, an increase in the charge transfer resistance (Rct) is typically observed upon antigen binding.

Quantitative Data: Electrochemical Immunosensor Performance

Parameter	Analyte	Linear Range	Detection Limit	Reference
DPV	Carcinoembryonic Antigen (CEA)	0.5 to 200 ng/mL	0.03 ng/mL
EIS	Protein A	5 to 1000 pg/mL	1 pg/mL

Signaling Pathway for an Electrochemical Immunoassay

Caption: Signal generation in a label-free electrochemical immunosensor.

Application in Corrosion Inhibition

1-UDT SAMs form a dense, hydrophobic barrier on metal surfaces, effectively isolating the metal from corrosive environments. This makes them excellent candidates for corrosion inhibitors, particularly for metals like copper and its alloys.

Principle: The strong chemisorption of the thiol headgroup onto the metal surface and the van der Waals interactions between the long alkyl chains result in a highly ordered and stable monolayer. This layer acts as a physical barrier, preventing the diffusion of corrosive species such as water, oxygen, and ions to the metal surface. The inhibition efficiency is dependent on the packing density and order of the SAM, which can be influenced by factors like immersion time and the purity of the thiol.

Experimental Protocol: Evaluation of Corrosion Inhibition

This protocol describes the use of electrochemical techniques to evaluate the corrosion inhibition efficiency of a 1-UDT SAM on a copper electrode.

Materials:

• Copper working electrode

• 1-Undecanethiol (1-UDT)

• Ethanol, absolute

• Corrosive medium (e.g., 3.5% NaCl solution, synthetic acid rain)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., Platinum wire)

Procedure:

• Electrode Preparation:

  • Mechanically polish the copper electrode to a mirror finish using successively finer grades of abrasive paper and alumina slurry.

  • Degrease the electrode by sonicating in ethanol and deionized water.

  • Dry the electrode under a nitrogen stream.

• SAM Formation:

  • Immerse the clean, dry copper electrode in a 1 mM ethanolic solution of 1-UDT for 24 hours at room temperature.

  • Rinse the electrode with ethanol and dry with nitrogen.

• Electrochemical Measurements:

  • Place the bare (uncoated) and the 1-UDT coated copper electrodes in the corrosive medium within an electrochemical cell.

  • Allow the open-circuit potential (OCP) to stabilize.

  • Potentiodynamic Polarization: Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz) with a small AC perturbation (e.g., 10 mV).

• Data Analysis:

  • From the potentiodynamic polarization curves, determine the corrosion potential (Ecorr) and corrosion current density (icorr) by Tafel extrapolation. The inhibition efficiency (IE%) can be calculated using the formula: IE% = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] * 100

  • From the EIS data (Nyquist plots), determine the charge transfer resistance (Rct). The inhibition efficiency can also be calculated from the Rct values: IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] * 100

Quantitative Data: Corrosion Inhibition Efficiency of Alkanethiols on Copper

Inhibitor	Concentration	Corrosive Medium	Inhibition Efficiency (%)	Reference
1-Octanethiol	0.5 mmol L⁻¹	Synthetic Acid Rain	~80%
1-Dodecanethiol	0.5 mmol L⁻¹	Synthetic Acid Rain	~85%
1-Octadecanethiol	0.5 mmol L⁻¹	Synthetic Acid Rain	~90%

Logical Relationship in Corrosion Inhibition by 1-UDT SAM

Caption: Mechanism of corrosion inhibition by a 1-UDT SAM.

Applications in Drug Development

1-UDT modified electrodes offer promising avenues in drug development, from the electrochemical analysis of pharmaceutical compounds to the development of controlled drug release systems.

Electrochemical Analysis of Anticancer Drugs

Principle: The surface of an electrode can be modified with a 1-UDT SAM, often in combination with other nanomaterials, to enhance the sensitivity and selectivity of the electrochemical detection of anticancer drugs. The 1-UDT layer can improve the stability of the electrode and, in mixed monolayers, provide a scaffold for further functionalization. The choice of modifying materials can be tailored to facilitate the electrochemical reaction of the target drug molecule.

Protocol: General Approach for Anticancer Drug Detection

While a specific protocol for 1-UDT in anticancer drug sensing is not detailed in the provided results, a general methodology can be outlined based on common practices in electrochemical drug analysis.

General Procedure:

• Electrode Modification: Prepare a 1-UDT or mixed SAM modified gold electrode as described previously. The surface may be further modified with nanomaterials like graphene oxide or metal nanoparticles to enhance the electrochemical signal.

• Electrochemical Characterization: Characterize the modified electrode using CV and EIS to confirm successful modification.

• Drug Analysis:

  • Use techniques like DPV or SWV for quantitative analysis due to their higher sensitivity and better resolution compared to CV.

  • Prepare solutions of the anticancer drug in a suitable buffer.

  • Record the electrochemical response of the modified electrode to varying concentrations of the drug.

  • Construct a calibration curve by plotting the peak current versus the drug concentration.

  • The performance of the sensor is evaluated based on its linear range, limit of detection, and selectivity against potential interferences.

Quantitative Data: Performance of Modified Electrodes for Anticancer Drug Detection

Drug	Electrode Modification	Linear Range	Limit of Detection	Reference
5-Fluorouracil	GQD/BPBr/CPE	0.001 to 400 µM	0.5 nM
Doxorubicin	EMITFB/CuO-SWCNTs/CPE	160 to 760 µM	6.0 nM
Epirubicin	UiO-66-NH₂/GO/SPGE	0.008 to 200.0 µM	0.003 µM

Controlled Drug Release

Principle: While direct application of 1-UDT for drug release is not extensively covered, the principles of modifying electrode surfaces for controlled release are relevant. In such systems, an electrical stimulus can be used to trigger the release of a drug that is either entrapped within a polymer matrix on the electrode or electrostatically bound to the modified surface. A 1-UDT SAM could potentially be used to create a well-defined surface for the subsequent deposition of a drug-loaded conductive polymer. The electrical signal would then alter the polymer's properties, leading to drug release.

Conceptual Workflow for Electrically Controlled Drug Release

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 1-Undecanethiol Self-Assembled Monolayers (SAMs)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Undecanethiol self-assembled monolayers. The information focuses on the critical role of solvent purity in achieving high-quality, reproducible SAMs.

Frequently Asked Questions (FAQs)

Q1: Why is solvent purity so crucial for forming high-quality 1-Undecanethiol SAMs?

A1: The formation of a dense, well-ordered Self-Assembled Monolayer (SAM) is a competitive process at the substrate surface. Impurities in the solvent, such as water, aldehydes, or other organic molecules, can co-adsorb onto the substrate, introducing defects into the monolayer.[1] These defects disrupt the crystalline-like packing of the 1-Undecanethiol molecules, leading to a disordered and less stable film.[1] Using high-purity solvents minimizes the presence of these competing species, allowing the thiol molecules to form a more perfect and uniform monolayer.

Q2: What is the recommended solvent and purity for preparing 1-Undecanethiol solutions?

A2: The most commonly recommended solvent for preparing 1-Undecanethiol solutions for SAM formation on gold substrates is high-purity ethanol.[2] Specifically, anhydrous or "200 proof" ethanol is ideal to minimize water content, which can interfere with the self-assembly process.[3][4]

Q3: Can I use a lower grade of ethanol (e.g., 95%) for my experiments?

A3: While some monolayer formation will occur in lower-purity solvents, it is not recommended for applications requiring high-quality, reproducible SAMs. The presence of water and other impurities in 95% ethanol can lead to a higher density of defects, reduced monolayer ordering, and lower overall stability of the SAM. For consistent and optimal results, anhydrous ethanol is strongly advised.

Q4: How do water molecules in the solvent affect 1-Undecanethiol SAM formation?

A4: Water molecules can interfere with the adsorption of thiol molecules on the gold surface. They can also get trapped within the monolayer, creating pinholes and disrupting the close packing of the alkyl chains. This leads to a less hydrophobic and more disordered SAM.

Q5: How should I store my high-purity solvent to maintain its quality?

A5: High-purity anhydrous solvents are often hygroscopic, meaning they readily absorb moisture from the atmosphere. To maintain purity, it is essential to store the solvent in a tightly sealed container, preferably with a desiccant. Using a bottle with a septum and withdrawing the solvent with a dry syringe under an inert atmosphere (e.g., argon or nitrogen) is a recommended practice to prevent contamination.

Troubleshooting Guide

Problem: My 1-Undecanethiol SAMs show poor hydrophobicity (low water contact angle).

Possible Cause	Troubleshooting Step
Water contamination in the solvent	Switch to a new, unopened bottle of high-purity anhydrous (200 proof) ethanol. Ensure proper storage and handling to prevent moisture absorption.
Organic impurities in the solvent	Use a freshly opened bottle of high-purity, spectroscopy-grade solvent. Consider filtering the solvent through a 0.2 µm PTFE filter before use.
Incomplete monolayer formation	Increase the incubation time to ensure the SAM has sufficient time to order. Typical incubation times are 12-24 hours.
Contaminated substrate	Ensure the gold substrate is thoroughly cleaned before immersion in the thiol solution. Standard cleaning protocols often involve piranha solution or UV/ozone treatment.

Problem: The thickness of my SAM, measured by ellipsometry, is inconsistent and lower than expected.

Possible Cause	Troubleshooting Step
Disordered monolayer due to impurities	As with low contact angles, impure solvent is a likely cause. Switch to high-purity anhydrous ethanol.
Oxidation of the thiol solution	Prepare the 1-Undecanethiol solution immediately before use. Degassing the solvent with nitrogen or argon before adding the thiol can minimize oxidation.
Insufficient thiol concentration	While a 1 mM solution is standard, concentration can be optimized. Ensure accurate preparation of the thiol solution.
Inadequate rinsing post-assembly	After incubation, rinse the substrate thoroughly with fresh, pure solvent to remove any physisorbed molecules that are not covalently bound to the surface.

Data on the Effect of Solvent Purity on SAM Quality

Solvent Purity	Expected Water Contact Angle	Expected Monolayer Thickness	Expected Defect Density	Rationale & References
Anhydrous Ethanol (200 Proof)	High (~110-115°)	Consistent and close to theoretical maximum (~1.4-1.6 nm)	Low	Minimal water and organic impurities to interfere with self-assembly, leading to a densely packed, well-ordered monolayer.
99.5% Ethanol	Moderately High	Slightly lower and more variable than with anhydrous ethanol	Moderate	Small amounts of water can be incorporated into the monolayer, creating defects and disrupting packing.
95% Ethanol	Lower and more variable	Significantly lower than theoretical maximum	High	The higher water content competes with thiol adsorption and disrupts the ordering of the alkyl chains, leading to a patchy and disordered monolayer.

Experimental Protocols

Protocol for Preparation of High-Quality 1-Undecanethiol SAMs

This protocol outlines the standard procedure for forming a dense, well-ordered 1-Undecanethiol SAM on a gold substrate.

• Substrate Preparation:

  • Clean the gold substrate thoroughly. A common method is to immerse the substrate in piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes. Extreme caution must be exercised when handling piranha solution.

  • Rinse the substrate copiously with deionized water and then with high-purity ethanol.

  • Dry the substrate under a stream of dry nitrogen or argon gas.

• Solution Preparation:

  • Use a new or properly stored bottle of anhydrous (200 proof) ethanol.

  • Prepare a 1 mM solution of 1-Undecanethiol in the anhydrous ethanol. It is recommended to prepare this solution fresh for each experiment to avoid degradation of the thiol.

  • To minimize oxidation, the ethanol can be degassed by bubbling with nitrogen or argon for 15-20 minutes before adding the 1-Undecanethiol.

• SAM Formation:

  • Immediately after cleaning and drying, immerse the gold substrate into the freshly prepared 1-Undecanethiol solution.

  • Seal the container to minimize exposure to air and moisture. For optimal results, the headspace of the container can be purged with an inert gas.

  • Allow the self-assembly to proceed for at least 12-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • After the incubation period, remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with fresh, high-purity ethanol to remove any non-specifically adsorbed molecules.

  • Dry the substrate again under a stream of dry nitrogen or argon.

• Characterization and Storage:

  • The quality of the SAM can be assessed using techniques such as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

  • If not used immediately, store the SAM-coated substrate in a clean, dry environment, such as a desiccator or a container backfilled with nitrogen.

Visualizations

Caption: Experimental workflow for 1-Undecanethiol SAM preparation.

Caption: Troubleshooting workflow for poor 1-Undecanethiol SAM quality.

References

• 1. researchgate.net [researchgate.net]
• 2. s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com [s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com]
• 3. Comparative study of monolayers self-assembled from alkylisocyanides and alkanethiols on polycrystalline Pt substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing oxidation of the thiol group in 1-Undecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the oxidation of the thiol group in 1-Undecanethiol. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to support your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1-Undecanethiol oxidation?

A1: The thiol group (-SH) in 1-Undecanethiol is susceptible to oxidation, primarily initiated by atmospheric oxygen. This process can be accelerated by several factors, including:

• Presence of Metal Ions: Transition metal ions such as copper (Cu²⁺) and iron (Fe³⁺) can catalyze the oxidation of thiols.

• Elevated pH: In alkaline conditions, the thiol group deprotonates to form a thiolate anion (R-S⁻), which is more readily oxidized.

• Exposure to Light: UV light can promote the formation of free radicals that initiate oxidation reactions.[1]

• Increased Temperature: Higher temperatures generally increase the rate of oxidation.[1]

Q2: How can I visually detect if my 1-Undecanethiol sample has oxidized?

A2: Pure 1-undecanethiol is a clear, colorless liquid with a characteristic strong odor.[2] While the odor itself is not an indicator of oxidation, physical changes may suggest degradation. The primary oxidation product is the corresponding disulfide (1,1'-disulfanediylbis(undecane)). As disulfides are often less soluble, you might observe cloudiness or the formation of a precipitate in your solution. However, for accurate determination, analytical techniques are necessary.

Q3: What are the recommended storage conditions for 1-Undecanethiol to minimize oxidation?

A3: To ensure the long-term stability of 1-Undecanethiol, it is recommended to store it under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.[3] For optimal stability, store in a cool, dark place. The melting point is -3 °C, and it is a combustible liquid.[2] It should be stored separately from strong oxidants, strong bases, strong acids, and strong reducing agents.

Q4: Which is a better reducing agent for protecting 1-Undecanethiol: TCEP or DTT?

A4: Both Tris(2-carboxyethyl)phosphine (TCEP) and Dithiothreitol (DTT) are effective reducing agents, but TCEP offers several advantages for protecting 1-Undecanethiol. TCEP is odorless, more resistant to air oxidation, and is effective over a broader pH range (1.5-8.5) compared to DTT, which is most effective at pH > 7. TCEP is also more stable in solution over long periods, especially in the absence of metal chelators.

Q5: Why is the pH of my solution critical when working with 1-Undecanethiol?

A5: The stability of thiols is highly pH-dependent. At a pH above the pKa of the thiol group (for 1-undecanethiol, the estimated pKa is around 10.5), the thiol exists predominantly in its thiolate form (R-S⁻). This thiolate anion is a stronger nucleophile and is significantly more susceptible to oxidation than the protonated thiol (R-SH). Therefore, maintaining a neutral or slightly acidic pH can significantly slow down the rate of oxidation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent results in self-assembled monolayer (SAM) formation.	1. Oxidation of 1-Undecanethiol in solution.2. Contaminated substrate (e.g., gold surface).3. Presence of water in the solvent.	1. Prepare the thiol solution immediately before use with deoxygenated solvents and handle under an inert atmosphere.2. Ensure the substrate is thoroughly cleaned (e.g., with piranha solution or UV/ozone treatment) and dried before use.3. Use anhydrous solvents to prepare the thiol solution.
Cloudiness or precipitate formation in 1-Undecanethiol solution.	Oxidation to the less soluble disulfide dimer.	1. Reverse Oxidation: Add a reducing agent like TCEP or DTT to the solution to reduce the disulfide back to the free thiol.2. Prevent Recurrence: Prepare future solutions using deoxygenated solvents and store under an inert atmosphere. Consider adding a chelating agent like EDTA to sequester catalytic metal ions.
Low or no free thiol detected in analytical assays (e.g., Ellman's Test).	1. Complete or significant oxidation of the thiol.2. Incorrect assay conditions for a hydrophobic thiol.	1. Check storage conditions and age of the sample. If oxidized, consider purification or using a fresh batch.2. Modify the assay protocol to ensure the hydrophobic 1-Undecanethiol is soluble and accessible to the reagents. This may involve the use of a co-solvent.

Quantitative Data Summary

Table 1: Comparison of Common Reducing Agents for Thiol Stability

Property	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Odor	Odorless	Strong, unpleasant odor
Effective pH Range	1.5 - 8.5	> 7.0
Air Stability	More resistant to air oxidation	Susceptible to air oxidation
Reaction with Maleimides	Low reactivity, often does not require removal before labeling	Reacts with maleimides, must be removed before labeling
Stability in Phosphate Buffer	Not very stable, especially at neutral pH	More stable in the presence of metal chelators

Table 2: Factors Influencing the Rate of Thiol Oxidation

Factor	Effect on Oxidation Rate	Quantitative Insight (General for Thiols)
Oxygen Concentration	Increases with higher O₂ levels	Direct correlation
Temperature	Increases with higher temperature	The oxidation rate of chemical sulfides was found to double with a temperature increase of 12 °C.
pH	Increases at higher (basic) pH	The rate of oxidation is related to the dissociation of the thiol to the more reactive thiolate.
Metal Ions (e.g., Cu²⁺, Fe³⁺)	Catalyze oxidation	Trace amounts can significantly accelerate the reaction.
Light Exposure	UV light can initiate oxidation via free radicals	-

Experimental Protocols

Protocol 1: Preparation of a Stabilized 1-Undecanethiol Solution

This protocol describes the preparation of a 1-undecanethiol solution with minimal risk of oxidation.

Materials:

• 1-Undecanethiol

• Anhydrous ethanol (or other suitable solvent)

• TCEP (Tris(2-carboxyethyl)phosphine)

• EDTA (Ethylenediaminetetraacetic acid)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or similar glassware with a septum

• Gas-tight syringes

Procedure:

• Deoxygenate the Solvent:

  • Place the desired volume of ethanol in a Schlenk flask.

  • Bubble inert gas through the solvent for 30-60 minutes to remove dissolved oxygen.

• Prepare Additive Stock Solutions (if needed):

  • Prepare a stock solution of TCEP (e.g., 100 mM) in the deoxygenated solvent.

  • Prepare a stock solution of EDTA (e.g., 50 mM) in the deoxygenated solvent.

• Prepare the Final Solution under Inert Atmosphere:

  • To the deoxygenated solvent, add TCEP and EDTA from the stock solutions to achieve the desired final concentrations (e.g., 0.5-2 mM TCEP and 1-5 mM EDTA).

  • Using a gas-tight syringe, add the required volume of 1-Undecanethiol to the solvent mixture.

  • Gently swirl to mix.

• Storage:

  • Store the solution in a tightly sealed container with the headspace flushed with inert gas.

  • For long-term storage, store at low temperatures (e.g., -20°C).

Protocol 2: Quantification of Free Thiols using Ellman's Reagent (DTNB)

This protocol is adapted for the quantification of a hydrophobic thiol like 1-Undecanethiol.

Materials:

• Reaction Buffer: 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0.

• Ellman's Reagent Solution: 4 mg/mL DTNB in the Reaction Buffer.

• 1-Undecanethiol sample solution (in a water-miscible solvent like ethanol).

• Cysteine hydrochloride (for standard curve).

• UV-Vis Spectrophotometer.

Procedure:

• Prepare Cysteine Standards:

  • Prepare a stock solution of cysteine hydrochloride (e.g., 1.5 mM) in the Reaction Buffer.

  • Perform serial dilutions to create a standard curve (e.g., 0.1 to 1.0 mM).

• Sample Preparation:

  • Prepare dilutions of your 1-Undecanethiol solution in ethanol to fall within the range of the standard curve.

• Assay:

  • In a cuvette, add 950 µL of Reaction Buffer and 50 µL of the Ellman's Reagent Solution.

  • Blank the spectrophotometer at 412 nm with this mixture.

  • Add a small volume (e.g., 10 µL) of your 1-Undecanethiol sample or cysteine standard to the cuvette.

  • Mix gently and incubate at room temperature for 15 minutes.

  • Measure the absorbance at 412 nm.

• Calculation:

  • Construct a standard curve of absorbance versus cysteine concentration.

  • Determine the concentration of free thiol in your 1-Undecanethiol sample from the standard curve.

  • Alternatively, use the Beer-Lambert law (A = εbc) with the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹) to calculate the concentration.

Protocol 3: HPLC Analysis of 1-Undecanethiol and its Disulfide

This protocol provides a general method for the separation of long-chain alkylthiols and their disulfides using reverse-phase HPLC. Optimization may be required for your specific system.

Instrumentation and Columns:

• HPLC system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm ID x 150 mm, 5 µm particle size).

Mobile Phase:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile or Methanol

Procedure:

• Sample Preparation:

  • Dissolve the 1-Undecanethiol sample in the mobile phase B (Acetonitrile or Methanol).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Gradient Elution: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B. A suggested starting gradient could be:

    • 0-5 min: 80% B

    • 5-20 min: Gradient to 100% B

    • 20-25 min: Hold at 100% B

    • 25-30 min: Return to 80% B and equilibrate.

• Analysis:

  • Inject the sample.

  • The disulfide, being more hydrophobic, will have a longer retention time than the corresponding thiol.

  • Quantify the relative amounts by integrating the peak areas.

Visualizations

Caption: Oxidation pathway of 1-Undecanethiol.

Caption: Workflow for preparing and storing stabilized 1-Undecanethiol solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Undecanethiol | C11H24S | CID 62570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Technical Support Center: 1-Undecanethiol Self-Assembled Monolayers (SAMs)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Undecanethiol Self-Assembled Monolayers (SAMs). The focus is on characterizing and minimizing domain boundaries to achieve high-quality, well-ordered monolayers.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the preparation and characterization of 1-Undecanethiol SAMs.

Issue 1: Poor or Incomplete SAM Surface Coverage

• Question: My 1-Undecanethiol SAM shows poor and incomplete surface coverage. What are the common causes and how can I resolve this?

• Answer: Poor surface coverage is often due to issues with the substrate, reagents, or experimental environment.[1] Key factors include contaminated substrates, impure 1-Undecanethiol or solvents, and suboptimal environmental conditions.[1] Other contributing factors can be incorrect thiol concentration, insufficient incubation time, or improper rinsing techniques.[1]

  Troubleshooting Steps:

  • Substrate Cleanliness: Ensure the gold substrate is meticulously clean. Use methods like piranha solution treatment (with extreme caution) or UV/ozone cleaning to remove organic contaminants.[1] The smoothness of the substrate is also critical for forming a high-quality monolayer.[1]

  • Reagent and Solvent Purity: Use high-purity 1-Undecanethiol and solvents, such as 200-proof ethanol. Impurities can compete for binding sites on the gold surface, leading to defects.

  • Controlled Environment: Work in a clean environment, avoiding airborne contaminants. Specifically, avoid areas where silanes, poly(dimethylsiloxane) (PDMS), or iodine have been used, as they can readily contaminate gold surfaces.

  • Optimized Incubation Time: While SAM formation begins rapidly, longer incubation times of 24 to 48 hours generally result in more ordered and densely packed monolayers.

Issue 2: Patchy and Disordered SAM with High Density of Domain Boundaries

• Question: My AFM/STM images reveal a patchy SAM with numerous domain boundaries. How can I improve the ordering and minimize these defects?

• Answer: The presence of extensive domain boundaries indicates a lack of long-range order in the SAM. This can be influenced by the choice of solvent, deposition temperature, and post-assembly processing.

  Troubleshooting Steps:

  • Solvent Selection: The solvent can significantly affect domain formation and structural order. While ethanol is commonly used, exploring other solvents or solvent mixtures may improve monolayer quality.

  • Deposition Temperature: Higher deposition temperatures can increase the diffusion rate of molecules on the surface, promoting the formation of larger, well-ordered domains.

  • Thermal Annealing: Post-assembly thermal annealing is an effective method for reducing structural defects like domain boundaries and vacancy islands. This process promotes the coarsening of domains through Ostwald ripening.

  • Vapor-Phase Annealing: An alternative to thermal annealing is vapor-phase annealing, where the SAM is exposed to the vapor of a thiol (e.g., dodecanethiol). This can help to heal defects and domain boundaries.

Issue 3: Inconsistent Results and Poor Reproducibility

• Question: I am getting inconsistent film quality across different experimental runs. How can I improve the reproducibility of my 1-Undecanethiol SAMs?

• Answer: Inconsistent results often stem from variability in experimental conditions and protocols.

  Troubleshooting Steps:

  • Standardize Protocols: Strictly standardize all steps of your experimental protocol, from substrate cleaning to the final rinsing and drying.

  • Control the Environment: Maintain a consistent and clean environment for all experiments to minimize contamination.

  • Fresh Solutions: Prepare fresh thiol solutions for each experiment, as the concentration and purity can change over time.

  • Minimize Oxygen Exposure: To obtain the highest quality films, minimize oxygen exposure during the self-assembly process by reducing the headspace in the container and backfilling with an inert gas like nitrogen.

Frequently Asked Questions (FAQs)

• Question 1: What are domain boundaries in the context of 1-Undecanethiol SAMs?

  • Answer: Domain boundaries are interfaces where ordered regions (domains) of 1-Undecanethiol molecules with different crystallographic orientations meet. These are considered structural defects in the monolayer.

• Question 2: Why is it important to minimize domain boundaries?

  • Answer: Domain boundaries can negatively impact the properties and performance of the SAM. They can act as sites for defect propagation, alter the barrier properties of the monolayer, and affect the performance of devices fabricated on the SAM. For applications requiring uniform surface properties, a low density of domain boundaries is crucial.

• Question 3: How does incubation time affect the formation of domain boundaries?

  • Answer: While the initial formation of a 1-Undecanethiol monolayer is rapid, this initial layer is often not well-ordered. Over time (typically 24-48 hours), the molecules rearrange on the surface to form a more ordered and densely packed structure with larger domains and fewer boundaries.

• Question 4: What is the role of the solvent in the formation of 1-Undecanethiol SAMs?

  • Answer: The solvent plays a critical role in the self-assembly process. Solvent properties such as polarity and viscosity can influence the solubility of the thiol and the interactions between the molecules, thereby affecting the formation of domains and the overall structural order of the SAM.

• Question 5: Can I reuse my thiol solution for multiple experiments?

  • Answer: It is generally not recommended to reuse thiol solutions for multiple experiments, especially when aiming for high-quality, reproducible SAMs. The concentration of the thiol may decrease, and the solution can become contaminated over time.

Data Presentation

Table 1: Influence of Experimental Parameters on 1-Undecanethiol SAM Quality

Parameter	Effect on Domain Boundaries	Recommendation for Minimizing Boundaries
Substrate Cleanliness	Contaminants act as nucleation sites for defects and domain boundaries.	Use rigorous cleaning procedures (e.g., piranha etch, UV/ozone).
Solvent Choice	Solvent properties affect molecular arrangement and domain formation.	Ethanol is standard; however, other solvents may yield better results.
Thiol Concentration	Affects the kinetics of SAM formation.	Typically 1 mM, but may require optimization.
Incubation Time	Longer times allow for molecular rearrangement and larger domain formation.	24-48 hours is recommended for well-ordered SAMs.
Deposition Temperature	Higher temperatures increase molecular mobility, leading to larger domains.	Moderate heating during deposition can be beneficial.
Post-Assembly Annealing	Thermal or vapor-phase annealing can reduce the density of domain boundaries.	Anneal at elevated temperatures (e.g., 100°C) under an inert atmosphere.

Experimental Protocols

Protocol 1: Preparation of High-Quality 1-Undecanethiol SAMs on Gold

• Substrate Preparation:

  • Thoroughly clean all glassware and tweezers to be used.

  • Clean the gold substrate. A common method is immersion in piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes. EXTREME CAUTION must be exercised when handling piranha solution as it is highly corrosive and reactive.

  • Rinse the substrate copiously with deionized water and then with ethanol.

  • Dry the substrate under a stream of dry nitrogen gas.

• Thiol Solution Preparation:

  • In a clean glass container, prepare a 1 mM solution of 1-Undecanethiol in absolute ethanol.

  • Sonicate the solution for 5-10 minutes to ensure the thiol is completely dissolved.

• Self-Assembly:

  • Immerse the clean, dry gold substrate into the 1-Undecanethiol solution.

  • To minimize oxidation, reduce the headspace above the solution and backfill the container with dry nitrogen gas. Seal the container tightly.

  • Allow the self-assembly to proceed for 24-48 hours at room temperature for optimal monolayer packing.

• Rinsing and Drying:

  • Remove the substrate from the thiol solution with clean tweezers.

  • Rinse the substrate thoroughly with fresh ethanol for 10-15 seconds to remove non-chemisorbed molecules.

  • For a more rigorous cleaning, sonicate the sample in fresh ethanol for 1-3 minutes.

  • Dry the substrate again under a stream of dry nitrogen gas.

• Storage:

  • Store the prepared SAM-coated substrate in a clean, dry environment, such as a desiccator or a petri dish backfilled with nitrogen, to prevent degradation.

Protocol 2: Thermal Annealing to Reduce Domain Boundaries

• SAM Preparation: Prepare the 1-Undecanethiol SAM on a gold substrate as described in Protocol 1.

• Annealing Setup:

  • Place the SAM-coated substrate in a vacuum oven or a tube furnace equipped with an inert gas inlet.

  • Purge the chamber with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Heating and Cooling:

  • Heat the sample to the desired annealing temperature. A starting point could be 100°C.

  • Maintain this temperature for a specified duration, for instance, 30 minutes to 4 hours.

  • Allow the sample to cool down slowly to room temperature under the inert atmosphere.

• Characterization:

  • Characterize the annealed SAM using techniques such as AFM or STM to evaluate the reduction in domain boundaries.

Mandatory Visualization

Caption: Workflow for preparing and optimizing 1-Undecanethiol SAMs.

Caption: Troubleshooting logic for minimizing domain boundaries in SAMs.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: High-Quality 1-Undecanethiol SAM Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the formation of high-quality 1-Undecanethiol self-assembled monolayers (SAMs). Particular emphasis is placed on the critical step of degassing solvents to minimize defects and ensure reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is degassing the solvent crucial for 1-Undecanethiol SAM formation?

A1: Degassing the solvent is essential to remove dissolved oxygen. Oxygen can oxidize the thiol headgroup of 1-Undecanethiol to form disulfides or other sulfur-oxygen species.[1][2] These oxidized molecules do not readily bind to the gold substrate, leading to defects such as pinholes and incomplete monolayer formation.[1] The presence of oxygen can significantly compromise the quality, stability, and uniformity of the resulting SAM.

Q2: What are the most common methods for degassing solvents in a laboratory setting?

A2: The three most common and effective methods for degassing solvents are:

• Bubbling with an inert gas (Sparging): This involves bubbling a stream of inert gas, such as nitrogen or argon, through the solvent for an extended period (typically 30-60 minutes).[3][4] The inert gas displaces the dissolved oxygen.

• Freeze-Pump-Thaw Cycles: This is a highly effective method that involves freezing the solvent, applying a vacuum to remove gases from the headspace, and then thawing the solvent. This cycle is typically repeated three times to ensure thorough degassing.

• Sonication under Vacuum: This method involves placing the solvent in an ultrasonic bath while applying a vacuum. The ultrasonic waves facilitate the removal of dissolved gases.

Q3: What are the signs of a poor-quality 1-Undecanethiol SAM?

A3: A poor-quality SAM can be identified by several characterization methods:

• Low Water Contact Angle: A well-ordered, hydrophobic 1-Undecanethiol SAM should exhibit a high static water contact angle (typically >105°). A lower contact angle suggests a disordered or incomplete monolayer.

• Inconsistent Film Thickness: Ellipsometry measurements should reveal a consistent thickness of approximately 1.5-2.0 nm for a densely packed monolayer of 1-Undecanethiol. Significant variations indicate a non-uniform SAM.

• High Defect Density: Atomic Force Microscopy (AFM) or Scanning Tunneling Microscopy (STM) can visualize the surface morphology. A high density of pinholes, etch pits, or disordered domains indicates a poor-quality SAM.

• Presence of Oxidized Sulfur: X-ray Photoelectron Spectroscopy (XPS) analysis of the S 2p region can detect the presence of oxidized sulfur species (sulfonates, sulfinates), which are indicative of SAM degradation due to oxygen exposure.

Q4: Can I reuse a degassed solvent?

A4: It is not recommended to reuse degassed solvents for preparing high-quality SAMs. Once the degassed solvent is exposed to the atmosphere, it will begin to redissolve oxygen. For optimal and reproducible results, it is best to use freshly degassed solvent for each experiment.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low water contact angle (<100°)	1. Incomplete SAM formation. 2. Presence of contaminants on the substrate or in the solution. 3. Oxidation of the thiol headgroups due to dissolved oxygen in the solvent.	1. Increase the immersion time in the thiol solution to 24-48 hours. 2. Ensure the gold substrate is thoroughly cleaned (e.g., with piranha solution) and that the 1-Undecanethiol and solvent are of high purity. 3. Degas the solvent thoroughly using one of the recommended methods (sparging, freeze-pump-thaw, or sonication) immediately before preparing the thiol solution.
High density of pinholes or defects observed by AFM/STM	1. Insufficient cleaning of the gold substrate. 2. Thiol concentration is too low. 3. Presence of dissolved oxygen in the solvent leading to incomplete monolayer formation.	1. Optimize the substrate cleaning procedure. 2. Use a standard thiol concentration of 1 mM. 3. Implement a rigorous solvent degassing protocol. Ensure the entire process, from solution preparation to SAM formation, is performed under an inert atmosphere.
Inconsistent or lower than expected film thickness from ellipsometry	1. Non-uniform SAM coverage. 2. Presence of multilayers in some areas and bare spots in others. 3. Disordered monolayer with molecules lying down instead of standing up.	1. Ensure the substrate is fully immersed in the thiol solution. 2. After SAM formation, rinse the substrate thoroughly with fresh, degassed solvent to remove physisorbed molecules. 3. Using degassed solvent promotes the formation of a well-ordered, standing-up monolayer by preventing oxidative defects that disrupt packing.
XPS shows a peak corresponding to oxidized sulfur (S 2p at ~168 eV)	1. The solvent was not properly degassed, leading to oxidation during SAM formation. 2. The SAM was exposed to air for an extended period after formation. 3. The 1-Undecanethiol reagent has degraded.	1. Degas the solvent immediately before use. 2. Minimize the exposure of the final SAM to ambient conditions. Store under an inert atmosphere. 3. Use high-purity, fresh 1-Undecanethiol.

Impact of Solvent Degassing on 1-Undecanethiol SAM Quality: A Comparative Overview

The following table summarizes the expected quantitative differences between 1-Undecanethiol SAMs prepared with and without degassed solvent. These values are based on foundational principles and literature data for similar long-chain alkanethiols.

Parameter	With Degassed Solvent (Expected)	Without Degassed Solvent (Expected)	Characterization Technique
Static Water Contact Angle	> 105°	< 100°	Contact Angle Goniometry
Ellipsometric Thickness	~1.7 ± 0.2 nm	Variable, generally < 1.5 nm	Ellipsometry
Defect Density	Low	High (pinholes, disordered domains)	AFM / STM
Oxidized Sulfur (S-O)	Not detectable	Detectable	XPS (S 2p region)

Experimental Protocols

Protocol 1: Solvent Degassing by Inert Gas Sparging

• Place the required volume of high-purity ethanol in a clean, dry flask with a sidearm.

• Seal the flask with a rubber septum.

• Insert a long needle connected to a source of inert gas (e.g., nitrogen or argon) through the septum, ensuring the needle tip is below the solvent surface.

• Insert a second, shorter needle through the septum to act as a gas outlet.

• Bubble the inert gas through the solvent at a moderate rate for 30-60 minutes.

• After degassing, remove the needles and immediately use the solvent to prepare the 1-Undecanethiol solution.

Protocol 2: High-Quality 1-Undecanethiol SAM Formation

• Substrate Preparation:

  • Clean a gold-coated substrate by immersing it in piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood.

  • Rinse the substrate thoroughly with deionized water and then with freshly degassed ethanol.

  • Dry the substrate under a stream of inert gas.

• Thiol Solution Preparation:

  • In a clean, dry glass vial, dissolve 1-Undecanethiol in freshly degassed ethanol to a final concentration of 1 mM.

  • Purge the headspace of the vial with an inert gas and seal it tightly.

• Self-Assembly:

  • Place the cleaned gold substrate in the 1-Undecanethiol solution.

  • Ensure the entire substrate is submerged.

  • Purge the headspace of the container with an inert gas, seal the container, and wrap it with parafilm.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature in a dark, vibration-free environment.

• Rinsing and Drying:

  • Remove the substrate from the thiol solution and rinse it thoroughly with a stream of fresh, degassed ethanol to remove any non-chemisorbed molecules.

  • Dry the substrate under a gentle stream of inert gas.

  • Store the SAM-coated substrate under an inert atmosphere until characterization or further use.

Visualizations

Caption: Experimental workflow for high-quality 1-Undecanethiol SAM formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Time-dependent organization and wettability of decanethiol self-assembled monolayer on Au(111) investigated with STM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 1-Undecanethiol Self-Assembled Monolayers

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the self-assembly of 1-Undecanethiol on gold substrates.

Frequently Asked Questions (FAQs)

Q1: What is the general principle of 1-Undecanethiol self-assembly on a gold surface?

A1: The self-assembly of 1-Undecanethiol on gold is a spontaneous process where the sulfur headgroups of the thiol molecules chemisorb onto the gold substrate. This initial adsorption is followed by a slower reorganization phase where the alkyl chains pack closely together, driven by van der Waals interactions, to form a dense, ordered monolayer. This process typically occurs by immersing a clean gold substrate in a dilute solution of 1-Undecanethiol.

Q2: How does ambient humidity affect an already-formed 1-Undecanethiol monolayer?

A2: 1-Undecanethiol creates a hydrophobic surface that is relatively insensitive to changes in ambient humidity in terms of its physical (tribological) properties.[1][2] Studies on similar long-chain alkanethiols show that lateral friction forces vary by only about ±10% under relative humidity (RH) ranging from 20% to 60%.[1] However, prolonged exposure to ambient laboratory air, which contains humidity and atmospheric oxidants like ozone, can lead to the gradual oxidation and degradation of the gold-thiolate bond, compromising the long-term stability and quality of the monolayer.[3][4]

Q3: Is the presence of water in the ethanol solvent detrimental to SAM formation?

A3: Not necessarily. While high-purity ethanol is the standard, some studies have shown that using an ethanol-water mixture can produce highly dense and well-ordered alkanethiol SAMs. The presence of a controlled amount of water can potentially influence the solubility of the thiol and the interactions at the gold-solution interface, sometimes leading to improved monolayer quality. However, the optimal water content is not well-defined for 1-Undecanethiol and uncontrolled amounts of water can lead to irreproducible results.

Q4: What are the most common types of defects in a 1-Undecanethiol SAM?

A4: Common defects include pinholes (uncovered areas of the gold substrate), vacancy islands (missing molecules within the monolayer), domain boundaries between ordered regions, and disordered regions with improper molecular tilt. These defects can arise from contaminants, impurities on the substrate, or suboptimal conditions during the self-assembly process. Solvent molecules from the deposition solution can also become trapped within the monolayer, creating defects.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the formation of 1-Undecanethiol SAMs, with a focus on the potential impact of humidity and atmospheric conditions.

Problem 1: Inconsistent or Poor Monolayer Quality (Low Packing Density, Disordered Structure)

• Possible Cause: Uncontrolled atmospheric moisture or contaminants during the self-assembly process.

• Troubleshooting Steps:

  • Control the Environment: The self-assembly process is sensitive to atmospheric conditions. To ensure reproducibility, it is crucial to minimize exposure to ambient air.

  • Use an Inert Gas: After immersing the gold substrate in the thiol solution, backfill the reaction container with a dry, inert gas such as nitrogen or argon before sealing. This displaces humid air and potential airborne contaminants.

  • Solvent Purity: Ensure the use of high-purity, anhydrous ethanol for the thiol solution to minimize the initial water content.

  • Substrate Cleanliness: Defects and disorder can originate from a poorly prepared gold surface. Ensure the substrate is meticulously cleaned (e.g., with piranha solution or UV-Ozone treatment) and dried immediately before immersion.

Problem 2: Experimental Results Show Poor Reproducibility Between Batches

• Possible Cause: Fluctuations in laboratory humidity and temperature between experiments.

• Troubleshooting Steps:

  • Monitor Environmental Conditions: Record the temperature and relative humidity of the lab during the self-assembly period. This data can help correlate environmental fluctuations with inconsistent results.

  • Standardize the Procedure: Implement a strict, standardized protocol that includes backfilling the assembly container with an inert gas, as described above. This minimizes the impact of variable lab humidity.

  • Dedicated Solvents: Use a dedicated, sealed bottle of anhydrous ethanol for preparing thiol solutions to prevent the gradual absorption of atmospheric water.

Problem 3: Monolayer Degrades or Shows Increased Defects After a Short Time

• Possible Cause: Post-formation exposure to ambient air and humidity.

• Troubleshooting Steps:

  • Proper Storage: After formation, rinsing, and drying, store the SAM-coated substrates in a desiccator or a container backfilled with dry nitrogen.

  • Minimize Exposure: Plan experiments to minimize the time the SAM is exposed to the ambient environment before use.

  • Characterize Freshly Prepared Samples: Whenever possible, characterize and use the SAMs shortly after they are prepared to ensure the highest quality. Research indicates that significant oxidation of the sulfur-gold bond can occur after just 12 hours of exposure to air.

Data Presentation

The following table summarizes the reported effects of relative humidity on the properties of hydrophobic alkanethiol SAMs, which are structurally analogous to 1-Undecanethiol.

Property Measured	Alkanethiol Studied	Relative Humidity (RH)	Observation	Reference
Lateral Force (Friction)	1-Octadecanethiol (ODT)	20%	~10% increase in lateral force signal
40%	~5% increase in lateral force signal
60%	~10% decrease in lateral force signal
Work Function	Various Alkanethiols	40% → 3%	Shift of up to 0.3 eV
Monolayer Stability	Dodecanethiol	Ambient Air (Uncontrolled)	Nearly complete oxidation of thiolate after 12 hours
Capped Vial (Limited Air)	Minor oxidation, most of the monolayer remains intact

Experimental Protocols

Key Experiment: Solution-Based Self-Assembly of 1-Undecanethiol on Gold

This protocol outlines the standard procedure for preparing a 1-Undecanethiol SAM on a gold substrate in a controlled environment.

• Substrate Preparation (Cleaning):

  • Immerse the gold substrate in a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Thoroughly rinse the substrate with ultrapure water (18 MΩ·cm) and then with absolute ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas. The substrate should be used immediately.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of 1-Undecanethiol in anhydrous, absolute ethanol. Ensure all glassware is scrupulously clean and dry.

• Self-Assembly Process:

  • Place the clean, dry gold substrate into a clean glass container.

  • Immediately add the 1 mM 1-Undecanethiol solution, ensuring the substrate is fully submerged.

  • Gently purge the container with dry nitrogen gas for 1-2 minutes to displace the ambient air above the solution.

  • Seal the container tightly (e.g., with a cap and Parafilm®) to maintain the inert atmosphere.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature in a vibration-free environment.

• Post-Assembly Rinsing and Drying:

  • Remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with fresh absolute ethanol to remove any non-chemisorbed (physisorbed) molecules.

  • Dry the substrate again under a gentle stream of high-purity nitrogen.

Visualizations

Caption: Experimental workflow for preparing a high-quality 1-Undecanethiol SAM.

Caption: Troubleshooting logic for common issues in 1-Undecanethiol SAM formation.

References

• 1. Effect of Humidity and Hydrophobicity on the Tribological Properties of Self-Assembled Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Surface Analysis of 1-Undecanethiol on Gold: An XPS Perspective

For researchers, scientists, and drug development professionals, the precise characterization of self-assembled monolayers (SAMs) is critical for the development of advanced biosensors, drug delivery systems, and functionalized surfaces. Among the various analytical techniques available, X-ray Photoelectron Spectroscopy (XPS) provides detailed chemical state and compositional information. This guide offers a comprehensive comparison of XPS with other common surface analysis techniques for the characterization of 1-Undecanethiol SAMs on gold substrates, supported by experimental data.

Introduction to Surface Characterization Techniques

The formation of a well-ordered 1-Undecanethiol self-assembled monolayer on a gold surface is a foundational step in many applications. Verifying the successful formation and quality of this monolayer is paramount. Several techniques are employed for this purpose, each providing unique insights into the surface properties.

• X-ray Photoelectron Spectroscopy (XPS): A highly surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. XPS is invaluable for confirming the covalent attachment of the thiol group to the gold surface and assessing the purity and composition of the monolayer.

• Atomic Force Microscopy (AFM): A high-resolution scanning probe microscopy technique that provides topographical information about surfaces. It is used to visualize the morphology of the SAM, identify defects, and measure surface roughness.

• Contact Angle Goniometry: This technique measures the angle at which a liquid interface meets a solid surface. It is a simple yet effective method for determining the surface energy and assessing the hydrophobicity and overall order of the SAM. A well-ordered monolayer of an alkanethiol like 1-Undecanethiol is expected to be highly hydrophobic.

Comparative Analysis of 1-Undecanethiol on Gold

The following tables summarize quantitative data for the analysis of 1-Undecanethiol and similar long-chain alkanethiol SAMs on gold, comparing the insights provided by XPS, AFM, and Contact Angle Goniometry.

Table 1: XPS Data for 1-Undecanethiol SAM on Gold

Parameter	Typical Value (eV)	Interpretation
Au 4f7/2 Binding Energy	84.0 (Reference)	Used as a standard reference for calibrating the binding energy scale.
S 2p3/2 Binding Energy	~162.0	Indicates the formation of a gold-thiolate (Au-S) bond, confirming the chemisorption of 1-Undecanethiol to the gold substrate.[1]
C 1s Binding Energy	~285.0	Corresponds to the carbon atoms in the alkyl chain (C-C, C-H) of the 1-Undecanethiol molecule.
Calculated Monolayer Thickness	~1.5 nm	The thickness is consistent with a well-ordered, upright orientation of the 1-Undecanethiol molecules on the gold surface.[1]

Table 2: Comparison of Analytical Techniques for 1-Undecanethiol SAM Characterization

Technique	Parameter Measured	Typical Results for 1-Undecanethiol on Gold	Advantages	Limitations
XPS	Elemental Composition, Chemical Bonding	Confirms Au-S bond, determines atomic concentrations of C, S, Au.	Provides direct evidence of chemical bonding and elemental composition.	Limited spatial resolution, requires high vacuum.
AFM	Surface Topography, Roughness, Defects	Low RMS roughness (< 1 nm), visualization of terraces and grain boundaries.	High spatial resolution, provides morphological information.	Does not provide chemical information, potential for tip-induced damage.
Contact Angle	Surface Wettability, Hydrophobicity	Water contact angle >100°.	Simple, rapid, and sensitive to surface order and termination.	Provides macroscopic information, not sensitive to localized defects.

Experimental Protocols

Preparation of 1-Undecanethiol SAM on Gold

• Substrate Preparation: Gold-coated silicon wafers are cleaned by rinsing with ethanol and deionized water. The substrates are then treated with UV/Ozone for 15-30 minutes to remove organic contaminants.

• SAM Formation: The cleaned gold substrates are immersed in a dilute solution (typically 1 mM) of 1-Undecanethiol in absolute ethanol for a period of 12-24 hours at room temperature.

• Rinsing and Drying: After immersion, the substrates are thoroughly rinsed with ethanol to remove any physisorbed molecules and then dried under a stream of dry nitrogen.

XPS Analysis Protocol

• Sample Introduction: The prepared 1-Undecanethiol SAM on the gold substrate is mounted on a sample holder and introduced into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• X-ray Source: A monochromatic Al Kα X-ray source (hν = 1486.6 eV) is used to irradiate the sample.

• Data Acquisition:

  • A survey scan is first acquired to identify all elements present on the surface.

  • High-resolution spectra are then obtained for the Au 4f, S 2p, and C 1s regions using a pass energy of 20-50 eV.

• Data Analysis:

  • The binding energy scale is charge-referenced to the Au 4f7/2 peak at 84.0 eV.[1]

  • The high-resolution spectra are fitted with appropriate functions (e.g., Gaussian-Lorentzian) to determine the binding energies and relative atomic concentrations of the different chemical species.

Visualizing the XPS Workflow

The following diagram illustrates the general workflow for the XPS analysis of a 1-Undecanethiol self-assembled monolayer on a gold substrate.

XPS analysis workflow for 1-Undecanethiol on gold.

Conclusion

X-ray Photoelectron Spectroscopy is a powerful technique for the detailed chemical characterization of 1-Undecanethiol self-assembled monolayers on gold. It provides definitive evidence of the crucial gold-thiolate bond formation. For a comprehensive understanding of the SAM, it is best used in conjunction with complementary techniques such as Atomic Force Microscopy for morphological analysis and contact angle measurements for assessing surface order and hydrophobicity. By combining the insights from these methods, researchers can gain a complete picture of the quality and properties of the self-assembled monolayer, which is essential for the successful development of advanced materials and devices.

References

• 1. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Verifying 1-Undecanethiol Monolayer Formation: A Comparative Guide to Contact Angle Measurements and Alternative Techniques

For researchers, scientists, and drug development professionals, the successful formation of a uniform and densely packed self-assembled monolayer (SAM) is a critical first step in a multitude of applications, from biosensing to surface functionalization. 1-Undecanethiol (1-UDT) is a frequently used alkanethiol for creating such monolayers, particularly on gold surfaces, due to the strong affinity of its thiol headgroup for the metal.[1] Verifying the successful formation of this monolayer is paramount. This guide provides a detailed comparison of contact angle goniometry, a rapid and accessible verification method, with other powerful surface analysis techniques, supported by experimental data and protocols.

Contact Angle Measurement: A First Line of Verification

Contact angle measurement is a highly surface-sensitive technique used to quantify the wettability of a solid surface by a liquid.[2][3] The contact angle (θ) is the angle at which a liquid/vapor interface meets a solid surface.[3] For a 1-UDT monolayer on a gold substrate, the long alkyl chains (CH₃(CH₂)₁₀SH) orient themselves away from the surface, creating a hydrophobic, low-energy interface. A successful, densely packed monolayer will therefore exhibit a high water contact angle, typically greater than 100°, indicating a significant change from the hydrophilic nature of a clean, bare gold surface. This makes contact angle measurement an excellent initial qualitative and quantitative check for monolayer formation.

Experimental Workflow: Contact Angle Measurement

The process of verifying monolayer formation using contact angle measurement follows a straightforward workflow.

Caption: Workflow for 1-UDT monolayer verification using contact angle goniometry.

Alternative Characterization Techniques

While contact angle measurements are invaluable for rapid assessment, a more comprehensive characterization often requires complementary techniques that provide information on elemental composition, thickness, and surface morphology.

• X-ray Photoelectron Spectroscopy (XPS): This technique provides quantitative elemental and chemical state information about the top few nanometers of a surface. For 1-UDT on gold, XPS can confirm the presence of sulfur from the thiol headgroup and carbon from the alkyl chain, and the attenuation of the gold signal from the underlying substrate can be used to estimate monolayer completeness.

• Ellipsometry: A non-destructive optical technique that measures the change in polarization of light upon reflection from a surface. It is highly sensitive to the thickness of thin films and can accurately determine the thickness of the 1-UDT monolayer, which is expected to be in the nanometer range.

• Atomic Force Microscopy (AFM): A high-resolution scanning probe microscopy technique that provides topographical images of a surface at the nanoscale. AFM can be used to visualize the surface morphology of the monolayer, identify defects such as pinholes or islands, and measure surface roughness, giving insight into the ordering and packing of the molecules.

Comparison of Verification Techniques

The choice of characterization technique depends on the specific information required. Contact angle goniometry offers a quick and cost-effective assessment of surface hydrophobicity, which is a direct consequence of a well-formed monolayer. In contrast, XPS, ellipsometry, and AFM provide more detailed, quantitative data on the chemical, physical, and structural properties of the monolayer.

Caption: Complementary techniques for the characterization of 1-UDT monolayers.

Quantitative Data Summary

The following table summarizes typical quantitative data obtained for a well-formed 1-Undecanethiol monolayer on a gold substrate using the described techniques.

Characterization Technique	Parameter Measured	Typical Value for 1-UDT on Gold	Reference
Contact Angle Goniometry	Static Water Contact Angle	105° - 115°
X-ray Photoelectron Spec.	C 1s / Au 4f Ratio	Varies with instrument/angle
S 2p Binding Energy	~162 eV (thiolate bond)
Ellipsometry	Monolayer Thickness	1.5 - 1.8 nm
Atomic Force Microscopy	Surface Roughness (RMS)	< 0.5 nm

Experimental Protocols

Substrate Preparation (Gold Surface)

• Immerse the gold-coated substrate in piranha solution (a 3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂)). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood.

• Leave the substrate in the solution for 10-15 minutes.

• Carefully remove the substrate and rinse copiously with deionized (DI) water.

• Rinse the substrate with absolute ethanol.

• Dry the substrate under a gentle stream of high-purity nitrogen gas. The substrate should be used immediately for monolayer formation.

1-Undecanethiol Monolayer Formation

• Prepare a 1 mM solution of 1-Undecanethiol in absolute ethanol.

• Immediately immerse the freshly cleaned and dried gold substrate into the thiol solution.

• Allow the self-assembly process to occur by leaving the substrate in the solution for at least 12-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Remove the substrate from the solution.

• Rinse the substrate thoroughly with absolute ethanol to remove any non-chemisorbed molecules.

• Dry the substrate under a gentle stream of high-purity nitrogen.

Contact Angle Measurement (Static Sessile Drop Method)

• Place the functionalized substrate on the sample stage of a contact angle goniometer.

• Using a precision syringe, carefully dispense a small droplet (e.g., 3-5 µL) of high-purity DI water onto the monolayer surface.

• Allow the droplet to equilibrate for a few seconds.

• Capture a high-resolution image of the droplet at the solid-liquid interface.

• Use the goniometer's software to analyze the image and calculate the static contact angle at the three-phase (solid-liquid-gas) contact line.

• Repeat the measurement at several different locations on the surface to ensure homogeneity and calculate an average value.

References

• 1. Self-assembled monolayer - Wikipedia [en.wikipedia.org]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. nanoscience.com [nanoscience.com]

Assessing 1-Undecanethiol Monolayer Integrity: A Comparative Guide to Electrochemical Impedance Spectroscopy and Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

The integrity of self-assembled monolayers (SAMs) is paramount in a multitude of applications, from biosensing and drug delivery to corrosion inhibition and molecular electronics. For researchers working with 1-Undecanethiol (1-UDT) SAMs, ensuring the formation of a well-ordered, defect-free monolayer is a critical first step. This guide provides a comprehensive comparison of Electrochemical Impedance Spectroscopy (EIS) with other widely used techniques for assessing the integrity of 1-UDT monolayers, supported by experimental data and detailed protocols.

Introduction to Monolayer Integrity Assessment

A high-integrity 1-UDT monolayer on a gold surface acts as a tightly packed barrier, effectively insulating the underlying substrate. The quality of this barrier is determined by factors such as molecular packing, orientation, and the presence of defects like pinholes or disordered domains. Various analytical techniques can probe these characteristics, each offering unique advantages and insights. This guide focuses on comparing the quantitative and qualitative data obtained from EIS, Contact Angle Goniometry, X-ray Photoelectron Spectroscopy (XPS), Cyclic Voltammetry (CV), and Atomic Force Microscopy (AFM).

Electrochemical Impedance Spectroscopy (EIS): A Powerful Quantitative Tool

EIS is a highly sensitive electrochemical technique that provides quantitative information about the electrical properties of the electrode-electrolyte interface. By applying a small amplitude AC potential over a range of frequencies, the impedance of the system is measured. For a well-formed 1-UDT monolayer, the impedance is dominated by the capacitive behavior of the monolayer, which acts as a dielectric barrier.

Key EIS Parameters for Monolayer Integrity:

• Charge Transfer Resistance (Rct): This parameter reflects the resistance to the flow of charge across the monolayer. A high Rct value is indicative of a well-packed, insulating monolayer that effectively blocks the access of redox species to the electrode surface.

• Double-Layer Capacitance (Cdl): The capacitance of the monolayer is inversely proportional to its thickness and dielectric constant. A low Cdl value, typically in the range of 1-2 µF/cm², suggests the formation of a complete and well-ordered monolayer.[1][2]

• Constant Phase Element (CPE) and Ideality Factor (α): In real systems, the monolayer capacitance often behaves as a Constant Phase Element (CPE) due to surface heterogeneity. The ideality factor, α (or n), ranges from 0 to 1, where a value close to 1 indicates a more ideal capacitive behavior and a more homogeneous, defect-free monolayer.

Comparison of Characterization Techniques

The following table summarizes the key quantitative parameters obtained from different techniques for assessing the integrity of a 1-UDT monolayer on a gold substrate.

Technique	Key Parameter(s)	Typical Values for High-Integrity 1-UDT Monolayer	Interpretation
Electrochemical Impedance Spectroscopy (EIS)	Charge Transfer Resistance (Rct)	> 1 MΩ·cm²	High resistance to charge transfer indicates a well-insulating monolayer.
Double-Layer Capacitance (Cdl)	1.0 - 1.8 µF/cm²[1]	Low capacitance is consistent with a well-ordered, complete monolayer of expected thickness.
CPE Exponent (α)	> 0.9	A value close to 1 signifies a highly uniform and ideal capacitive behavior of the monolayer.
Contact Angle Goniometry	Static Water Contact Angle (θ)	105° - 111°[3]	A high, non-wetting contact angle is characteristic of a hydrophobic surface presented by the terminal methyl groups of a well-packed 1-UDT SAM.
X-ray Photoelectron Spectroscopy (XPS)	S 2p Binding Energy	~162 eV (for S 2p3/2)[4]	This binding energy confirms the formation of a gold-thiolate (Au-S) bond, indicating chemisorption of the 1-UDT.
Atomic Concentration of Sulfur	Detectable and consistent with monolayer coverage	The presence of a sulfur signal confirms the presence of the thiol on the surface.
Cyclic Voltammetry (CV)	Peak-to-Peak Separation (ΔEp)	Significantly increased compared to bare gold	A large peak separation for a redox probe indicates hindered electron transfer due to the insulating monolayer.
Faradaic Current	Significantly suppressed compared to bare gold	Low current indicates the monolayer is effectively blocking the redox reaction at the electrode surface.
Atomic Force Microscopy (AFM)	Root Mean Square (RMS) Roughness	< 1 nm	A smooth surface topography is indicative of a well-ordered and uniform monolayer.

Experimental Protocols

Detailed methodologies for the key techniques are provided below to facilitate the replication of these assessments in your own research.

Electrochemical Impedance Spectroscopy (EIS)

• Electrode Preparation: A clean gold working electrode is immersed in a 1 mM solution of 1-Undecanethiol in ethanol for a sufficient time (e.g., 12-24 hours) to allow for the formation of a self-assembled monolayer. The electrode is then rinsed with ethanol and dried under a stream of nitrogen.

• Electrochemical Cell Setup: A three-electrode system is used, comprising the 1-UDT modified gold electrode as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl).

• Electrolyte: The measurements are typically performed in a solution containing a redox probe, such as a mixture of 5 mM K₃[Fe(CN)₆] and 5 mM K₄[Fe(CN)₆] in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• EIS Measurement: The EIS measurement is performed using a potentiostat with a frequency response analyzer. The frequency is typically swept from a high value (e.g., 100 kHz) to a low value (e.g., 0.1 Hz) with a small AC amplitude (e.g., 10 mV) at the formal potential of the redox probe.

• Data Analysis: The resulting impedance data is plotted as a Nyquist plot (imaginary impedance vs. real impedance) and fitted to an appropriate equivalent circuit model, such as a Randles circuit, to extract the values of Rct and Cdl.

Contact Angle Goniometry

• Sample Preparation: A gold-coated substrate is modified with a 1-UDT monolayer as described above.

• Measurement: A small droplet (e.g., 5 µL) of deionized water is carefully placed on the surface of the monolayer.

• Image Acquisition: A goniometer equipped with a camera captures a side-profile image of the droplet on the surface.

• Angle Determination: Software is used to analyze the image and determine the static contact angle at the liquid-solid-vapor interface. Multiple measurements at different locations on the surface are recommended to ensure homogeneity.

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: A 1-UDT monolayer is formed on a clean gold substrate. The sample must be thoroughly dried and handled carefully to avoid contamination.

• XPS Analysis: The sample is introduced into the ultra-high vacuum chamber of the XPS instrument. A monochromatic X-ray source (e.g., Al Kα) is used to irradiate the sample surface.

• Spectral Acquisition: Survey scans are first acquired to identify the elemental composition of the surface. High-resolution scans of the S 2p, C 1s, and Au 4f regions are then collected to determine the chemical states and bonding environment.

• Data Analysis: The binding energies of the photoemission peaks are referenced to a known standard (e.g., Au 4f at 84.0 eV). The presence and binding energy of the S 2p peak are used to confirm the formation of the Au-S bond.

Visualizing the Workflow and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for EIS and the relationship between the different characterization techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Reductive Desorption Voltammetry for the Analysis of 1-Undecanethiol Monolayers on Gold Surfaces

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of reductive desorption voltammetry with other common techniques for the characterization of 1-undecanethiol self-assembled monolayers (SAMs) on gold surfaces. The information presented herein is supported by experimental data from peer-reviewed studies to assist researchers in selecting the most appropriate analytical methods for their specific needs.

Reductive Desorption Voltammetry: A Powerful Tool for SAM Characterization

Reductive desorption voltammetry is an electrochemical technique used to quantitatively analyze the coverage and stability of alkanethiol SAMs on gold surfaces.[1] By applying a sufficiently negative potential, the gold-sulfur bond is reductively cleaved, causing the desorption of the thiol molecules from the surface.[1][2] The resulting current response, typically measured by cyclic voltammetry (CV), provides valuable information about the SAM, including surface coverage and the potential at which desorption occurs. This desorption potential is influenced by factors such as the length of the alkyl chain.[2]

Experimental Protocol: Reductive Desorption of 1-Undecanethiol

A typical experimental setup for the reductive desorption of a 1-undecanethiol SAM from a gold electrode involves a three-electrode electrochemical cell.

Materials and Reagents:

• Working Electrode: Gold substrate coated with a 1-undecanethiol SAM.

• Reference Electrode: Ag/AgCl in saturated KCl.[2]

• Counter Electrode: Platinum wire.

• Electrolyte: Deaerated 0.1 M NaOH or 0.5 M KOH solution.

• Solvents: Ethanol and tetrahydrofuran (THF) for rinsing.

• Inert Gas: Nitrogen for deaerating the electrolyte.

Procedure:

• SAM Preparation: Immerse the gold substrate in a 1 mM solution of 1-undecanethiol in ethanol for at least 24-48 hours to ensure the formation of a well-ordered monolayer.

• Rinsing: Thoroughly rinse the SAM-coated gold substrate with ethanol and THF to remove non-chemisorbed thiols and then dry with a stream of nitrogen.

• Electrochemical Cell Assembly: Assemble the three-electrode cell with the SAM-modified gold as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference.

• Deaeration: Deaerate the electrolyte solution by bubbling with nitrogen gas for at least 30 minutes prior to the experiment to remove dissolved oxygen.

• Voltammetric Measurement: Immerse the electrodes in the deaerated electrolyte and perform cyclic voltammetry. Scan the potential from an initial value where the SAM is stable (e.g., -0.2 V) to a sufficiently negative potential to induce desorption (e.g., -1.7 V) and back. A typical scan rate is 50-100 mV/s.

• Data Analysis: The charge associated with the reductive desorption peak in the voltammogram is integrated to calculate the surface coverage of the 1-undecanethiol.

Comparative Analysis of Characterization Techniques

While reductive desorption voltammetry is a powerful technique, a multi-faceted approach using complementary methods can provide a more complete understanding of the SAM structure and properties.

Technique	Information Obtained	Advantages	Limitations
Reductive Desorption Voltammetry	Surface coverage, stability of the Au-S bond, information on different binding sites.	Quantitative, relatively simple and fast, provides electrochemical information directly related to the SAM.	Destructive to the SAM, can be influenced by electrolyte composition and pH.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, chemical state of sulfur (bound vs. unbound), monolayer thickness.	Provides detailed chemical information, non-destructive (with care), can determine monolayer purity.	Requires ultra-high vacuum, may not be sensitive to subtle structural arrangements.
Polarization Modulation Infrared Reflection Absorption Spectroscopy (PM-IRRAS)	Molecular orientation, conformational order (e.g., presence of gauche defects), and packing density of the alkyl chains.	Provides detailed structural information in situ, non-destructive.	Can be complex to interpret, may require specialized equipment.
Electrochemical Scanning Tunneling Microscopy (ECSTM)	In-situ visualization of the SAM structure at the atomic/molecular level, observation of desorption-induced surface changes like pit formation and island growth.	High spatial resolution, provides real-space images of the surface.	Can be technically challenging, the scanning tip may perturb the monolayer.
Sum Frequency Generation (SFG) Spectroscopy	In-situ monitoring of the vibrational structure of the SAM, providing insights into the order and orientation of the alkyl chains during electrochemical processes.	Surface-specific vibrational spectroscopy, can probe the interface in complex environments.	Requires sophisticated laser systems and data analysis.
Electrochemical Impedance Spectroscopy (EIS)	Characterization of the dielectric properties and defectiveness of the SAM, monitoring the blocking behavior of the monolayer towards redox probes.	Sensitive to monolayer defects and ion permeability, non-destructive.	Interpretation of impedance data can be complex, requires modeling.

Quantitative Data Comparison

The following table summarizes typical quantitative data obtained for alkanethiol SAMs on gold, providing a basis for comparison. Note that the exact values for 1-undecanethiol can vary depending on the experimental conditions.

Parameter	Reductive Desorption Voltammetry	XPS	PM-IRRAS
Desorption Potential (vs. Ag/AgCl)	~ -1.08 V for dodecanethiol (C12)	Not Applicable	Not Applicable
Surface Coverage (molecules/cm²)	Typically 4.5 x 10¹⁴ (calculated from charge)	Can be estimated from signal attenuation	Not directly measured
Monolayer Thickness	Not directly measured	~1.5 nm for a C10 perfluorinated thiol	Can be inferred from chain orientation
S 2p Binding Energy (Thiolate)	Not Applicable	~162 eV	Not Applicable
CH₂ Stretching Frequencies (cm⁻¹)	Not Applicable	Not Applicable	Asymmetric: ~2918, Symmetric: ~2850 (for well-ordered alkanethiols)

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in the reductive desorption of 1-undecanethiol from a gold surface.

Caption: Experimental workflow for reductive desorption voltammetry.

Caption: Signaling pathway of reductive desorption.

References

• 1. researchgate.net [researchgate.net]
• 2. lee.chem.uh.edu [lee.chem.uh.edu]

A Researcher's Guide to the Quantitative Analysis of 1-Undecanethiol Surface Coverage

For researchers, scientists, and drug development professionals, the precise characterization of self-assembled monolayers (SAMs) is paramount for applications ranging from biosensing and drug delivery to molecular electronics. This guide provides a comprehensive comparison of key analytical techniques for the quantitative analysis of 1-Undecanethiol (1-UDT) surface coverage on gold substrates, supported by experimental data and detailed protocols.

The formation of a well-ordered and densely packed monolayer of 1-UDT is a critical step in fabricating functionalized surfaces. Quantifying the surface coverage—the number of molecules per unit area—is essential for ensuring the reproducibility, stability, and performance of these surfaces. This guide delves into four widely-used techniques for this purpose: X-ray Photoelectron Spectroscopy (XPS), Electrochemical Methods, Spectroscopic Ellipsometry, and Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D).

Comparative Quantitative Analysis

The selection of an appropriate technique for quantifying 1-UDT surface coverage depends on the specific experimental requirements, including the need for in-situ monitoring, the desired level of chemical information, and available instrumentation. The following table summarizes quantitative data for 1-UDT and similar long-chain alkanethiols on gold, providing a comparative overview of results obtained using different methods.

Substrate	Analytical Technique	Reported Value	Calculated Surface Coverage (molecules/cm²)	Reference
Au(111)	Electrochemical (Reductive Desorption)	103 ± 5 µC/cm² (for Decanethiol)	~4.6 x 10¹⁴	[1]
Au	Spectroscopic Ellipsometry	~1.5 Å per CH₂ group	N/A (Provides thickness)	[2]
Au	X-ray Photoelectron Spectroscopy (XPS)	S/Au atomic ratio	Can be used to estimate coverage	[3]
Au	Quartz Crystal Microbalance with Dissipation (QCM-D)	Mass change (ng/cm²)	Can be calculated from mass	[4][5]

Note: Direct quantitative comparisons should be made with caution as surface coverage can be influenced by factors such as substrate preparation, solvent, temperature, and immersion time. Longer-chain alkanethiols like 1-UDT generally form more ordered and densely packed monolayers due to stronger van der Waals interactions.

Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining reliable and reproducible data. The following sections provide protocols for the key techniques discussed.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides elemental and chemical state information.

Methodology:

• Sample Preparation: Immerse a clean, planar gold substrate in a 1 mM solution of 1-UDT in ethanol for at least 18-24 hours to ensure the formation of a well-ordered monolayer. Rinse the substrate thoroughly with ethanol and dry with a stream of nitrogen.

• Data Acquisition: Introduce the sample into the ultra-high vacuum chamber of the XPS instrument. Acquire survey scans to identify all elements present on the surface. Perform high-resolution scans of the Au 4f, S 2p, and C 1s regions to obtain detailed chemical state information.

• Data Analysis:

  • Integrate the peak areas of the Au 4f and S 2p signals.

  • Calculate the atomic ratio of sulfur to gold (S/Au) using the respective atomic sensitivity factors (ASFs).

  • Estimate the surface coverage (Γ) in molecules/cm² using the following equation: Γ = (I_S / ASF_S) / (I_Au / ASF_Au) * N_Au where I is the peak intensity, ASF is the atomic sensitivity factor, and N_Au is the surface atom density of gold (for Au(111), this is approximately 1.39 x 10¹⁵ atoms/cm²).

Electrochemical Methods (Reductive Desorption)

Electrochemical techniques, particularly cyclic voltammetry, can be used to quantify surface coverage by measuring the charge associated with the reductive desorption of the thiol monolayer.

Methodology:

• Electrode Preparation: Use a gold electrode as the working electrode. Clean the electrode electrochemically by cycling the potential in an appropriate electrolyte (e.g., H₂SO₄) until a reproducible cyclic voltammogram characteristic of clean gold is obtained. Form the 1-UDT SAM by immersing the clean electrode in a 1 mM ethanolic solution of the thiol.

• Electrochemical Measurement: In an electrochemical cell containing a suitable electrolyte (e.g., 0.1 M KOH), perform cyclic voltammetry. Scan the potential from a value where the SAM is stable to a sufficiently negative potential to induce reductive desorption of the 1-UDT monolayer.

• Data Analysis:

  • The cyclic voltammogram will exhibit a cathodic peak corresponding to the reductive desorption of the 1-UDT.

  • Integrate the charge under this desorption peak (after baseline correction) to obtain the total charge (Q) associated with the one-electron desorption process.

  • Calculate the surface coverage (Γ) in mol/cm² using the Faraday equation: Γ = Q / (n * F * A) where n is the number of electrons transferred per molecule (n=1 for thiol desorption), F is the Faraday constant (96,485 C/mol), and A is the electroactive area of the electrode.

Spectroscopic Ellipsometry

Spectroscopic ellipsometry is a non-destructive optical technique that measures the change in polarization of light upon reflection from a surface to determine the thickness and refractive index of thin films.

Methodology:

• Reference Measurement: Perform an ellipsometry measurement on the bare gold substrate to determine its optical constants.

• SAM Formation: Form the 1-UDT SAM on the gold substrate as described previously.

• SAM Measurement: Mount the 1-UDT coated substrate on the ellipsometer and measure the ellipsometric parameters (Ψ and Δ) over a range of wavelengths and at multiple angles of incidence.

• Data Analysis:

  • Model the experimental data using a multi-layer optical model (e.g., a three-layer model of air/1-UDT/gold).

  • Assume a refractive index for the 1-UDT monolayer (typically around 1.45 for alkanethiols).

  • Fit the model to the experimental data to determine the thickness of the monolayer. While ellipsometry primarily provides thickness, this can be correlated with surface coverage if the molecular orientation and packing density are known.

Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D)

QCM-D is a highly sensitive real-time technique that measures changes in mass and viscoelastic properties at a surface.

Methodology:

• Crystal Preparation: Use a gold-coated QCM-D sensor crystal. Establish a stable baseline in the solvent (e.g., ethanol).

• SAM Formation: Inject the 1-UDT solution into the QCM-D chamber and flow it over the sensor surface.

• Real-time Monitoring: Monitor the changes in resonance frequency (Δf) and dissipation (ΔD) as the 1-UDT molecules adsorb and form a monolayer. A decrease in frequency corresponds to an increase in mass.

• Data Analysis:

  • For a rigid, thin film, the adsorbed mass (Δm) can be calculated from the frequency change using the Sauerbrey equation: Δm = -C * Δf / n where C is the Sauerbrey constant (e.g., ~17.7 ng cm⁻² Hz⁻¹ for a 5 MHz crystal) and n is the overtone number.

  • Calculate the surface coverage (Γ) in molecules/cm² from the adsorbed mass and the molecular weight of 1-UDT (188.37 g/mol ).

Visualizing the Workflow and Technique Comparison

To further aid in understanding the experimental process and the relationships between these techniques, the following diagrams are provided.

Caption: Experimental workflow for 1-UDT surface coverage analysis.

Caption: Comparison of analytical techniques for SAM analysis.

References

• 1. Electrochemical Oxidative Formation and Reductive Desorption of a Self-Assembled Monolayer of Decanethiol on a Au(111) Surface in KOH Ethanol Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What is QCM-D | 3T analytik [3t-analytik.de]

Measuring the Nanoscale: A Comparative Guide to Characterizing 1-Undecanethiol SAM Thickness

For researchers, scientists, and drug development professionals working with self-assembled monolayers (SAMs), accurate determination of their thickness is paramount for ensuring quality, functionality, and reproducibility. This guide provides an objective comparison of leading analytical techniques for measuring the thickness of 1-Undecanethiol (11-MUA) SAMs on gold substrates, supported by experimental data and detailed protocols.

1-Undecanethiol (HS(CH₂)₁₀COOH), a carboxyl-terminated alkanethiol, readily forms a dense, organized monolayer on gold surfaces. The thickness of this layer, typically in the nanometer range, is a critical parameter that influences surface properties such as wettability, biocompatibility, and its efficacy as a functional interface for biosensors and drug delivery systems. This guide focuses on three prevalent techniques for this measurement: Spectroscopic Ellipsometry, X-ray Photoelectron Spectroscopy (XPS), and Atomic Force Microscopy (AFM).

Performance Comparison at a Glance

Feature	Spectroscopic Ellipsometry	Angle-Resolved XPS (ARXPS)	Atomic Force Microscopy (AFM)
Typical Measured Thickness	~1.3 - 1.5 nm	~1.6 nm (for Dodecanethiol)	~1.5 - 2.0 nm
Principle of Operation	Measures the change in polarization of light upon reflection from the sample surface.	Analyzes the kinetic energy and number of electrons that escape from the top 1-10 nm of the material being analyzed.	Measures the height difference between the SAM-covered surface and a cleared area.
Advantages	- Non-destructive- High sensitivity to sub-nanometer thicknesses- Fast measurement time	- Provides elemental and chemical state information- Can determine layer thickness and molecular orientation	- Direct height measurement- High lateral resolution- Can provide information on surface morphology and defects
Limitations	- Indirect measurement requiring an optical model- Sensitivity to surface roughness and contamination	- Requires ultra-high vacuum- Potential for X-ray induced sample damage- Indirect thickness measurement based on signal attenuation	- Contact mode (nanoshaving) is destructive- Tip-sample convolution can affect accuracy- Can be time-consuming
Sample Requirements	Smooth, reflective substrate	Vacuum compatible, relatively flat sample	Relatively flat sample

In-Depth Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reliable and comparable data. Below are the methodologies for each of the key techniques discussed.

Spectroscopic Ellipsometry

Spectroscopic ellipsometry is a highly sensitive optical technique that measures the change in polarization of light upon reflection from a thin film. By modeling this change, the thickness and optical constants of the film can be determined.

Sample Preparation:

• Prepare a gold-coated substrate (e.g., silicon wafer with a titanium adhesion layer followed by a gold layer).

• Clean the gold substrate using a piranha solution (a 3:1 mixture of sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes, followed by thorough rinsing with deionized water and ethanol, and drying under a stream of nitrogen. Caution: Piranha solution is extremely corrosive and should be handled with extreme care.

• Immerse the cleaned gold substrate in a 1 mM solution of 1-Undecanethiol in ethanol for at least 24 hours to allow for the formation of a well-ordered SAM.

• After incubation, rinse the substrate with ethanol to remove any physisorbed molecules and dry it under a stream of nitrogen.

Instrumentation and Measurement:

• A variable angle spectroscopic ellipsometer is used.

• The sample is mounted on the measurement stage.

• Measurements of the ellipsometric parameters, Psi (Ψ) and Delta (Δ), are taken over a wide spectral range (e.g., 300-1000 nm) at multiple angles of incidence (e.g., 60°, 65°, 70°).

Data Analysis:

• A multi-layer optical model is constructed, typically consisting of the substrate (e.g., Silicon), the gold layer, the SAM layer, and the ambient medium (air).

• The optical constants of the substrate and the gold layer are either known or determined from a measurement of the bare substrate.

• The 1-Undecanethiol SAM is modeled as a Cauchy layer, which is appropriate for transparent organic films. The refractive index is often assumed to be around 1.45.

• The thickness of the Cauchy layer is then varied in the model to achieve the best fit between the calculated and the experimental Ψ and Δ spectra.

Angle-Resolved X-ray Photoelectron Spectroscopy (ARXPS)

ARXPS is a surface-sensitive quantitative spectroscopic technique that can determine the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. By varying the take-off angle of the photoelectrons, depth-profile information can be obtained.

Sample Preparation: The sample preparation follows the same procedure as for spectroscopic ellipsometry to ensure a clean, well-formed 1-Undecanethiol SAM on a gold substrate.

Instrumentation and Measurement:

• An XPS instrument equipped with a monochromatic X-ray source (e.g., Al Kα) and an angle-resolved detector is used.

• The sample is introduced into the ultra-high vacuum (UHV) analysis chamber.

• Survey scans are performed to identify the elements present on the surface.

• High-resolution spectra of the relevant core levels (e.g., C 1s, O 1s, S 2p, and Au 4f) are acquired at different take-off angles (e.g., from 0° to 80° relative to the surface normal).

Data Analysis:

• The thickness of the SAM is calculated based on the attenuation of the Au 4f photoelectron signal from the underlying gold substrate by the overlying SAM.

• The following equation is used: d = λ * sin(θ) * ln(I₀/I + 1) where:

  • d is the thickness of the SAM

  • λ is the inelastic mean free path of the Au 4f photoelectrons through the SAM

  • θ is the take-off angle

  • I₀ is the intensity of the Au 4f signal from the bare gold substrate

  • I is the intensity of the Au 4f signal from the SAM-covered gold substrate

Atomic Force Microscopy (AFM) - Nanoshaving

AFM is a high-resolution scanning probe microscopy technique. In the context of SAM thickness measurement, a method called "nanoshaving" or "nanografting" is employed to create a void in the monolayer, and the height difference between the intact SAM and the cleared substrate is then measured.

Sample Preparation: The sample preparation is the same as for the other techniques.

Instrumentation and Measurement:

• An Atomic Force Microscope operating in contact mode is used.

• A sharp AFM tip is brought into contact with the SAM-covered surface.

• A small area (e.g., 1x1 µm) is scanned with a high applied force to displace the 1-Undecanethiol molecules from the gold surface, creating a "shaved" region.

• The same area is then imaged in a non-destructive imaging mode (e.g., tapping mode or contact mode with a low applied force).

Data Analysis:

• The AFM image will show a clear contrast between the intact SAM and the shaved area.

• A cross-sectional profile of the image is taken across the edge of the shaved region.

• The height difference between the two regions in the profile directly corresponds to the thickness of the 1-Undecanethiol SAM.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental processes and aid in the selection of the most appropriate technique, the following diagrams have been generated using Graphviz.

Ellipsometry Experimental Workflow

Decision Flowchart for Technique Selection

Conclusion

The choice of technique for measuring the thickness of 1-Undecanethiol SAMs depends on the specific requirements of the research. Spectroscopic ellipsometry offers a fast, non-destructive, and highly sensitive method, making it ideal for routine characterization and in-situ studies. Angle-resolved XPS, while more complex, provides invaluable information on the chemical composition and orientation of the monolayer in addition to its thickness. Atomic force microscopy, through nanoshaving, offers a direct measurement of the SAM's height and is unparalleled in its ability to visualize the surface morphology and identify defects. By understanding the principles, advantages, and limitations of each technique, researchers can make an informed decision to obtain the most relevant and accurate data for their application.

A Comparative Guide to 1-Undecanethiol and Other Long-Chain Alkanethiols for Surface Functionalization

For researchers, scientists, and drug development professionals, the selection of an appropriate surface functionalization agent is a critical step in a wide range of applications, from biosensing to drug delivery. Long-chain alkanethiols are workhorse molecules for creating well-defined and stable self-assembled monolayers (SAMs) on noble metal surfaces. This guide provides a comprehensive comparison of 1-Undecanethiol (C11) against other common long-chain alkanethiols, focusing on key performance metrics supported by experimental data.

1-Undecanethiol stands as a versatile choice among long-chain alkanethiols, offering a balance between monolayer stability and ease of formation. Its eleven-carbon chain provides sufficient van der Waals interactions to form dense, ordered monolayers, which are crucial for applications requiring robust surface modifications. This guide will delve into the comparative performance of 1-Undecanethiol and its counterparts, such as Octanethiol (C8), Dodecanethiol (C12), Hexadecanethiol (C16), and Octadecanethiol (C18), across various experimental parameters.

Performance Benchmarking: A Tabular Comparison

The following tables summarize key performance indicators for 1-Undecanethiol and other long-chain alkanethiols based on data from various studies. These metrics are critical for assessing the suitability of an alkanethiol for a specific application.

Alkanethiol	Chain Length	Water Contact Angle (θ) [°]	Monolayer Thickness (Å)
Octanethiol (C8)	8	~108	~10-12
1-Undecanethiol (C11)	11	~110-112	~13-15
Dodecanethiol (C12)	12	~111	~15-17[1]
Hexadecanethiol (C16)	16	~112-114	~20-22
Octadecanethiol (C18)	18	~113-115[2]	~22-24[2]

Table 1: Physical Properties of Alkanethiol SAMs on Gold. The water contact angle is a measure of the hydrophobicity of the surface, with higher angles indicating a more ordered and densely packed monolayer. The monolayer thickness, often determined by ellipsometry or X-ray photoelectron spectroscopy (XPS), correlates with the chain length and tilt angle of the molecules.

Alkanethiol	Charge Transfer Resistance (Rct) [kΩ·cm²]	Double Layer Capacitance (Cdl) [µF/cm²]
Octanethiol (C8)	Varies with conditions	~1.8-2.2
1-Undecanethiol (C11)	Increases with chain length	~1.4-1.7
Dodecanethiol (C12)	Steadily increases with chain length[3]	~1.2-1.5
Hexadecanethiol (C16)	Higher than shorter chains	~1.0-1.2
Octadecanethiol (C18)	Significantly high	~0.8-1.0

Table 2: Electrochemical Properties of Alkanethiol SAMs. These properties are typically measured using Electrochemical Impedance Spectroscopy (EIS). A higher charge transfer resistance (Rct) indicates a more insulating monolayer that effectively blocks electron transfer, which is desirable in anti-corrosion and some biosensor applications. The double-layer capacitance (Cdl) is inversely related to the monolayer thickness and provides information about the dielectric properties of the SAM. An increase in Rct is generally observed with increasing chain length for alkanethiol SAMs on gold.[3]

Resistance to Protein Adsorption

For many biomedical applications, the ability of a surface to resist non-specific protein adsorption is paramount. While simple methyl-terminated alkanethiol SAMs are generally hydrophobic and prone to protein adsorption, they serve as a baseline for comparison. The density and order of the SAM, influenced by the chain length, can affect the degree of protein fouling. Densely packed monolayers, typically formed by longer chain alkanethiols, can exhibit altered protein interactions. However, for true protein resistance, functionalization with moieties like oligo(ethylene glycol) (OEG) is necessary. Studies on mixed SAMs, combining hydrophobic and hydrophilic termini, show that the mixing ratio is a key predictor of protein adsorption, with some influence from the relative chain lengths of the components.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize and compare alkanethiol SAMs.

1. Self-Assembled Monolayer (SAM) Formation

• Substrate Preparation: Gold substrates (e.g., gold-coated silicon wafers or glass slides) are cleaned to ensure a pristine surface for SAM formation. A common and effective method is immersion in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes, followed by thorough rinsing with deionized water and ethanol, and drying under a stream of nitrogen. Caution: Piranha solution is extremely corrosive and must be handled with extreme care.

• Thiol Solution Preparation: A 1 mM solution of the desired alkanethiol (e.g., 1-Undecanethiol) is prepared in a suitable solvent, typically absolute ethanol. For mixed SAMs, stock solutions of each thiol are prepared separately and then mixed to the desired ratio.

• Immersion and Assembly: The clean gold substrate is immersed in the thiol solution. The assembly time can vary, but typically ranges from 12 to 48 hours to ensure the formation of a well-ordered monolayer. The process is often carried out in an inert atmosphere (e.g., under nitrogen) to minimize oxidation.

• Rinsing and Drying: After immersion, the substrate is removed from the solution and rinsed thoroughly with the solvent (e.g., ethanol) to remove non-chemisorbed molecules. It is then dried under a stream of nitrogen.

2. Contact Angle Goniometry

• Principle: This technique measures the angle at which a liquid droplet interfaces with a solid surface, providing information about the surface's wettability and, by extension, the quality and ordering of the SAM.

• Procedure: A small droplet of a probe liquid (typically deionized water) is placed on the SAM-coated surface. A goniometer equipped with a camera captures the image of the droplet, and software is used to measure the contact angle. Both static and dynamic (advancing and receding) contact angles can be measured to assess surface homogeneity.

3. X-ray Photoelectron Spectroscopy (XPS)

• Principle: XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. For alkanethiol SAMs, it is used to confirm the presence of sulfur and carbon, assess the cleanliness of the surface, and estimate the monolayer thickness.

• Procedure: The SAM-coated substrate is placed in an ultra-high vacuum chamber. X-rays are directed at the surface, causing the emission of photoelectrons. An electron energy analyzer measures the kinetic energy of the emitted electrons, which is then used to determine their binding energy. The binding energies are characteristic of each element and its chemical environment. Angle-resolved XPS (ARXPS) can provide information about the thickness and orientation of the molecules in the SAM.

4. Electrochemical Impedance Spectroscopy (EIS)

• Principle: EIS is a powerful technique for characterizing the electrochemical properties of SAMs, particularly their barrier properties against ion and electron transfer.

• Procedure: The SAM-coated gold substrate acts as the working electrode in a three-electrode electrochemical cell containing an electrolyte solution and a redox probe (e.g., ferro/ferricyanide). A small amplitude AC potential is applied over a range of frequencies, and the resulting current and phase shift are measured. The impedance data is then fitted to an equivalent circuit model to extract parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl).

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and conceptual relationships in the study of alkanethiol SAMs.

Workflow for Self-Assembled Monolayer (SAM) Formation.

References

• 1. tools.thermofisher.cn [tools.thermofisher.cn]
• 2. Comparative study of monolayers self-assembled from alkylisocyanides and alkanethiols on polycrystalline Pt substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrochemical impedance spectroscopy study of carbohydrate-terminated alkanethiol monolayers on nanoporous gold: Implications for pore wetting - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Undecanethiol

This guide provides crucial safety, handling, and disposal information for 1-Undecanethiol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is essential for ensuring laboratory safety and minimizing exposure risk.

Chemical Identifier:

• Name: 1-Undecanethiol

• Synonyms: Undecyl Mercaptan, 1-UDT

• CAS Number: 5332-52-5

Hazard Summary: 1-Undecanethiol is a combustible liquid with a strong, unpleasant odor.[1][2] It is irritating to the eyes, skin, and respiratory tract.[3][4] Inhalation may cause symptoms such as headache, dizziness, drowsiness, nausea, and vomiting.[5] It is crucial to handle this chemical in a well-ventilated area and with appropriate personal protective equipment to prevent exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the hazards associated with 1-Undecanethiol.

PPE Component	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).	To prevent skin contact.
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against splashes and vapors.
Body Protection	A flame-retardant laboratory coat should be worn and kept fastened. For potential splash hazards, a chemical-resistant apron or coveralls may be required.	To protect the body from splashes and spills.
Respiratory Protection	All work must be conducted in a certified chemical fume hood. If exposure limits are exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent inhalation of harmful vapors.
Footwear	Closed-toe shoes.	To protect feet from spills.

Operational Plan: Handling Procedures

Adherence to a strict operational protocol is essential for minimizing risks.

Pre-Handling Preparations:

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Fume Hood: Ensure a certified chemical fume hood is operational.

• Emergency Equipment: Locate and verify the functionality of the nearest safety shower, eyewash station, and fire extinguisher.

• Spill Kit: Have a spill kit readily available, containing absorbent materials like vermiculite, dry sand, or earth.

Handling and Use:

• Don PPE: Put on all required personal protective equipment before handling the chemical.

• Ventilation: Handle 1-Undecanethiol exclusively within a properly functioning chemical fume hood to control vapor exposure.

• Containment: Keep all containers of 1-Undecanethiol tightly sealed when not in use.

• Dispensing: Use non-sparking tools for transfers to prevent ignition. Dispense the smallest necessary quantity for the experiment.

• Avoid Incompatibilities: 1-Undecanethiol is incompatible with strong oxidizing agents, reducing agents, strong acids, and strong bases.

Post-Handling Procedures:

• Decontamination: Thoroughly clean the work area after use.

• Glove Removal: Remove gloves using the proper technique to avoid skin contact and dispose of them as contaminated waste.

• Hand Washing: Wash hands and any exposed skin thoroughly after handling.

Disposal Plan

Proper disposal of 1-Undecanethiol and contaminated materials is critical to prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

• Liquid Waste: Collect all waste containing 1-Undecanethiol in a designated, sealed, and clearly labeled hazardous waste container. The label must explicitly state that the container holds thiol-containing waste.

• Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be placed in a sealed plastic bag and then into a designated solid hazardous waste container.

• Empty Containers: Empty containers should be triple rinsed and disposed of as hazardous waste.

Disposal Procedure:

• Dispose of chemical waste through a licensed waste disposal contractor.

• Do not empty into drains or release into the environment.

• It may be necessary to contain and dispose of 1-Undecanethiol as hazardous waste; contact your state's Department of Environmental Protection (DEP) or the regional office of the Environmental Protection Agency (EPA) for specific recommendations.

Experimental Workflow

Caption: Workflow for Safely Handling 1-Undecanethiol.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Undecanethiol | C11H24S | CID 62570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. ICSC 1621 - 1-UNDECANETHIOL [inchem.org]
• 5. nj.gov [nj.gov]